1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide

• CAS: 648860-89-3

Core Science & Biosynthesis

Synthesis, Characterization, and Pharmacological Potential of 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide

Executive Summary

The rational design of biologically active small molecules frequently relies on the hybridization of privileged pharmacophores. 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide (CAS: 648860-89-3)[1] represents a highly versatile molecular scaffold that integrates a lipophilic 4-ethylphenoxy moiety with a highly reactive benzoylthiosemicarbazide core. This technical guide provides an in-depth, self-validating methodology for the synthesis, purification, and spectroscopic characterization of this compound. Furthermore, it explores the mechanistic causality behind the synthetic steps and outlines the compound's utility both as a standalone antimicrobial agent and as a critical precursor for complex heterocyclic assemblies.

Retrosynthetic Analysis and Chemical Strategy

The construction of the target molecule relies on a convergent linear synthesis comprising three distinct transformations: a Williamson ether synthesis, a nucleophilic acyl substitution (hydrazinolysis), and a nucleophilic addition to an isothiocyanate[2][3].

By breaking the molecule down into readily available starting materials—4-ethylphenol, ethyl chloroacetate, hydrazine hydrate, and benzoyl isothiocyanate—the synthesis can be executed with high atom economy and easily purifiable intermediates.

Synthetic workflow for 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide.

Step-by-Step Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols detail not only the procedural steps but the chemical causality governing each parameter.

Phase 1: Synthesis of Ethyl 2-(4-ethylphenoxy)acetate

• Objective: Establish the ether linkage via an SN2 mechanism.

• Causality & Design: Anhydrous potassium carbonate ( K2​CO3​ ) is employed as a mild base to deprotonate 4-ethylphenol, generating a highly nucleophilic phenoxide anion. Acetone is selected as the solvent because its polar aprotic nature minimizes the solvation of the phenoxide, thereby accelerating the nucleophilic attack on the electrophilic carbon of ethyl chloroacetate[2].

• Protocol:

  • Dissolve 0.1 mol of 4-ethylphenol in 150 mL of anhydrous acetone in a round-bottom flask equipped with a magnetic stirrer.

  • Add 0.15 mol of anhydrous K2​CO3​ and stir the suspension for 30 minutes at room temperature to ensure complete phenoxide formation.

  • Add 0.11 mol of ethyl chloroacetate dropwise over 15 minutes to control the exothermic reaction.

  • Reflux the mixture for 12–16 hours. Monitor the disappearance of the phenol via Thin-Layer Chromatography (TLC) using a hexane:ethyl acetate (4:1) eluent.

  • Upon completion, cool to room temperature and filter the inorganic salts. Evaporate the acetone under reduced pressure to yield the crude ester, which can be used in the next step without further purification.

Phase 2: Synthesis of 2-(4-Ethylphenoxy)acetohydrazide

• Objective: Convert the ester into a reactive hydrazide.

• Causality & Design: Hydrazine hydrate ( NH2​NH2​⋅H2​O ) is utilized in excess to prevent secondary condensation (formation of symmetrical diacylhydrazines). The "alpha-effect" of hydrazine makes it an exceptionally strong nucleophile, facilitating a rapid acyl substitution at the ester carbonyl[2].

• Protocol:

  • Dissolve the crude ethyl 2-(4-ethylphenoxy)acetate (approx. 0.1 mol) in 100 mL of absolute ethanol.

  • Add 0.15 mol of 80% hydrazine hydrate dropwise.

  • Reflux the solution for 4–6 hours. The reaction progress is monitored by TLC (chloroform:methanol, 9:1).

  • Concentrate the reaction mixture to half its volume and cool it in an ice bath. The hydrazide will precipitate as a white solid.

  • Filter, wash with cold ethanol, and recrystallize from ethanol to ensure the removal of unreacted hydrazine.

Phase 3: Synthesis of the Target Benzoylthiosemicarbazide

• Objective: Assemble the thiosemicarbazide core.

• Causality & Design: Benzoyl isothiocyanate is highly reactive due to the electron-withdrawing benzoyl group, which severely increases the electrophilicity of the isothiocyanate carbon. Absolute ethanol is strictly required as the solvent; the presence of water would lead to competitive nucleophilic attack on the isothiocyanate, degrading it into benzamide and carbonyl sulfide[3].

• Protocol:

  • Dissolve 0.01 mol of 2-(4-ethylphenoxy)acetohydrazide in 30 mL of absolute ethanol.

  • In a separate dropping funnel, prepare a solution of 0.01 mol of benzoyl isothiocyanate in 10 mL of absolute ethanol.

  • Add the isothiocyanate solution dropwise to the hydrazide solution at room temperature, then heat to a gentle reflux for 2–4 hours[3].

  • Cool the mixture to room temperature. The target 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide will precipitate.

  • Collect the solid by vacuum filtration, wash with cold absolute ethanol, and dry under a vacuum.

Reaction Mechanism of the Core Assembly

The final step involves a nucleophilic addition where the primary amine of the hydrazide attacks the central electrophilic carbon of the isothiocyanate. This forms a tetrahedral intermediate, followed by a rapid proton transfer to yield the stable thiourea derivative.

Mechanism of nucleophilic addition forming the thiosemicarbazide core.

Data Presentation & Spectroscopic Characterization

Rigorous characterization is required to validate the structural integrity of the synthesized thiosemicarbazide. The presence of three distinct N-H protons and the characteristic C=S stretch are the primary diagnostic markers.

Table 1: Physicochemical Properties

Property	Value
Chemical Name	1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide
CAS Registry Number	648860-89-3[1]
Molecular Formula	C18​H19​N3​O3​S [1]
Molecular Weight	357.43 g/mol [1]
Physical State	Crystalline solid

Table 2: Expected Spectroscopic Signatures

Analytical Method	Key Signals / Shifts	Assignment & Causality
FT-IR ( cm−1 )	3100–3400 (Multiple bands)	N-H stretching of the three distinct secondary amines.
1670–1690	C=O stretching (hydrazide and benzoyl carbonyls).
~1250	C=S stretching (diagnostic for thiosemicarbazide core).
~1200	C-O-C asymmetric stretching (phenoxy ether linkage).
1 H NMR (DMSO- d6​ , ppm)	1.15 (t, 3H); 2.55 (q, 2H)	Ethyl group attached to the phenoxy ring.
4.65 (s, 2H)	Methylene protons adjacent to the ether oxygen ( O−CH2​−CO ).
6.80–7.95 (m, 9H)	Aromatic protons (phenoxy and benzoyl rings).
10.50, 11.20, 12.10 (3s, 3H)	Three distinct N-H protons (highly deshielded by C=O and C=S).
13 C NMR (DMSO- d6​ , ppm)	~181.0	Thiocarbonyl carbon (C=S), highly deshielded.
~165.0, ~168.0	Carbonyl carbons (C=O) of the hydrazide and benzoyl groups.

Biological Applications & Downstream Utility

Compounds harboring the benzoylthiosemicarbazide scaffold are of immense interest in medicinal chemistry.

• Antimicrobial Synergy: Benzoylthiosemicarbazides have demonstrated potent inhibitory effects against multidrug-resistant Staphylococcus aureus (MRSA). They are known to exhibit synergistic effects when co-administered with clinical antibiotics like vancomycin and ampicillin, operating at non-cytotoxic concentrations[3].

• Enzyme Inhibition: The scaffold has been identified as a targeting agent for D-alanyl-D-alanine ligase (Ddl) in bacteria, a critical enzyme in bacterial cell wall biosynthesis. Modulations of the thiourea linker can lead to highly effective Ddl inhibitors[4].

• Heterocyclic Precursor: Beyond direct biological activity, 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide is a highly valuable synthetic intermediate. Under basic conditions (e.g., NaOH), it undergoes intramolecular cyclization to form 1,2,4-triazole-3-thiones. Conversely, cyclization in acidic media (e.g., concentrated H2​SO4​ ) yields 1,3,4-thiadiazole derivatives[2][5].

References

• Benchchem. "The Versatile Intermediate: A Technical Guide to 2-(4-Ethylphenoxy)acetohydrazide." Benchchem.
• MDPI. "Synergistic Effects of Thiosemicarbazides with Clinical Drugs against S. aureus." MDPI.
• ResearchGate. "Pharmacomodulations of the benzoyl-thiosemicarbazide scaffold reveal antimicrobial agents targeting D-alanyl-D-alanine ligase in bacterio." ResearchGate.
• ChemicalBook. "1-(2-(4-ETHYLPHENOXY)ACETYL)-4-BENZOYLTHIOSEMICARBAZIDE." ChemicalBook.
• Scribd. "Thiosemicarbazides: Synthesis and Reactions." Scribd.

Sources

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Mechanism of Action of Thiosemicarbazide Compounds in Biological Systems: A Comprehensive Technical Guide

Executive Summary

Thiosemicarbazides (TSCs) and their derivative thiosemicarbazones represent a highly versatile class of pharmacophores in modern medicinal chemistry. Characterized by their unique hydrazinecarbothioamide core (-NH-CS-NH-NH₂), these compounds exhibit a broad spectrum of biological activities, most notably as potent anticancer and antimicrobial agents. This whitepaper deconstructs the molecular mechanisms of TSCs, detailing how their N,N,S-chelating architecture drives target engagement, disrupts metalloenzyme function, and induces catastrophic cellular stress in both neoplastic cells and multidrug-resistant pathogens.

Molecular Architecture & Chelation Dynamics

The biological efficacy of thiosemicarbazides is fundamentally dictated by their coordination chemistry. The sulfur and nitrogen atoms within the TSC scaffold act as a tridentate (N,N,S) ligand system, exhibiting a profound affinity for transition metals, particularly Iron (Fe²⁺/Fe³⁺) and Copper (Cu²⁺).

The Causality of Chelation: Uncomplexed TSCs often exhibit moderate bioactivity. However, upon coordinating with transition metals, the resulting metal-TSC complex undergoes a significant reduction in polarity. This increased lipophilicity facilitates rapid passive diffusion across the phospholipid bilayer. Once intracellular, the complex acts via two primary mechanisms:

• Ionophoric Sequestration: It aggressively depletes the intracellular pool of bioavailable metals required for enzymatic catalysis.

• Redox Cycling: The metal-TSC complex itself becomes a redox-active center, catalyzing the continuous production of reactive oxygen species (ROS) via Fenton-like reactions 1.

Anticancer Mechanisms: Iron Depletion and Oxidative Stress

Cancer cells exhibit an amplified demand for iron to sustain rapid proliferation—a vulnerability that TSCs exploit with high selectivity.

Ribonucleotide Reductase (RR) Inhibition

Ribonucleotide reductase is the rate-limiting enzyme responsible for the de novo conversion of ribonucleotides to deoxyribonucleotides (dNTPs). The active site of RR's R2 subunit relies on a binuclear iron center to stabilize a critical tyrosyl radical. TSCs sequester this intracellular iron, quenching the tyrosyl radical. Without dNTPs, DNA synthesis halts, triggering an irreversible S-phase cell cycle arrest and subsequent apoptosis.

Topoisomerase II Poisoning & ROS Generation

Beyond RR inhibition, TSCs directly intercalate with DNA and poison Topoisomerase II, preventing the re-ligation of cleaved DNA strands. Concurrently, the redox-active Cu/Fe-TSC complexes deregulate the cell's antioxidant capacity (e.g., downregulating MnSOD and Catalase). The resulting oxidative stress causes severe lipid peroxidation and DNA adduct formation, collapsing the tumor cell's redox equilibrium 2.

Fig 1. Mechanistic pathway of thiosemicarbazide-induced anticancer activity via metal chelation.

Antimicrobial Mechanisms: Targeting Bacterial Replication and Cell Wall

The rise of multidrug-resistant (MDR) bacteria necessitates novel scaffolds. TSCs operate via a dual-threat mechanism against bacterial pathogens.

DNA Gyrase and Topoisomerase IV Inhibition

Molecular docking and in vitro assays confirm that specific TSC derivatives act as dual inhibitors of bacterial DNA gyrase and Topoisomerase IV. By stabilizing the DNA-enzyme cleavage complex, TSCs prevent the supercoiling and decatenation necessary for bacterial chromosome replication.

D-Ala-D-Ala Ligase (Ddl) Inhibition

A groundbreaking mechanism identified in 1-(2-hydroxybenzoyl)-thiosemicarbazides is the targeted inhibition of D-Ala-D-Ala ligase (Ddl). Ddl is an essential bacterial enzyme that catalyzes the ATP-dependent ligation of two D-alanine molecules, a critical precursor for peptidoglycan cell wall biosynthesis. TSCs competitively bind the active site of Ddl. By halting this ligation, the bacterial cell wall loses structural integrity, leading to osmotic lysis and bactericidal death 3.

Quantitative Structure-Activity Relationship (QSAR) & Efficacy Data

The substitution pattern on the phenyl ring of the TSC scaffold heavily dictates its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile and target specificity 4. The table below summarizes the quantitative efficacy of leading TSC derivatives.

Compound Designation	Structural Modification	Primary Target / Cell Line	Biological Activity (IC₅₀ / MIC)	Mechanism of Action
Compound L4	2-pyridinecarboxaldehyde derivative	A549 (Lung Cancer)	IC₅₀ < 50 µM	ROS generation, Topo II inhibition
Compound L1	2-pyridinecarboxaldehyde derivative	Bacillus cereus	MIC = 10 mg/L	DNA Gyrase / Topo IV inhibition
Compound 29	4-(3,4-dichlorophenyl)-1-(2-hydroxybenzoyl)-TSC	MRSA (Resistant Strain)	MIC = 4–8 µM	D-Ala-D-Ala Ligase (Ddl) inhibition
Compound 3a	1-(3-trifluoromethylbenzoyl)-TSC	Staphylococcus spp.	MIC = 1.95 µg/mL	Disruption of bacterial replication

Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity, researchers must employ self-validating experimental systems that confirm target engagement rather than merely observing phenotypic cell death.

Protocol 1: Assessing RR Inhibition via Intracellular dNTP Pool Measurement

Rationale: If a TSC inhibits Ribonucleotide Reductase, the direct causal result is the depletion of intracellular dNTPs (specifically dATP, dCTP, dGTP, dTTP) relative to rNTPs.

• Cell Culture & Dosing: Seed A549 cells at 1×106 cells/dish. Treat with the TSC compound at its calculated IC₅₀ for 12, 24, and 48 hours.

• Metabolite Quenching: Rapidly wash cells with ice-cold PBS. Add 80% cold methanol (-20°C) to immediately halt enzymatic activity and precipitate proteins.

• Extraction: Scrape cells, centrifuge at 15,000 x g for 15 mins at 4°C. Lyophilize the supernatant containing the nucleotide pool.

• HPLC-UV/MS Analysis: Resuspend the pellet in mobile phase. Separate nucleotides using a porous graphitic carbon (PGC) column.

• Validation Metric: Calculate the dNTP/rNTP ratio. A successful RR inhibitor will show a >60% time-dependent depletion of the dNTP pool prior to the onset of apoptosis markers (e.g., Caspase-3 cleavage).

Protocol 2: In Bacterio Validation of Ddl Inhibition (UPLC-MS/MS)

Rationale: True Ddl inhibition will cause an upstream accumulation of the substrate (D-Ala) and a downstream depletion of the product (D-Ala-D-Ala).

• Bacterial Treatment: Grow S. aureus to mid-log phase (OD₆₀₀ = 0.5). Treat with Compound 29 at 1x and 4x MIC for 30 minutes.

• Lysis and Extraction: Pellet the bacteria. Resuspend in boiling water for 10 minutes to instantly denature intracellular enzymes, followed by the addition of cold ethanol to extract polar metabolites.

• Chromatography: Centrifuge and filter the extract. Inject into a UPLC-MS/MS system equipped with a hydrophilic interaction liquid chromatography (HILIC) column.

• MRM Monitoring: Use Multiple Reaction Monitoring (MRM) to quantify the specific mass transitions for D-Ala ( m/z 90 → 44) and D-Ala-D-Ala ( m/z 161 → 72).

• Validation Metric: An increased intracellular D-Ala peak coupled with an abolished D-Ala-D-Ala peak definitively confirms in bacterio Ddl target engagement.

Fig 2. Self-validating UPLC-MS/MS workflow for confirming in bacterio D-Ala-D-Ala ligase inhibition.

References

• Czylkowska, A., et al. "Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial, Antioxidant, and Anticancer Therapeutics." Molecules, 2024.[Link]

• Malarz, K., et al. "The role of oxidative stress in activity of anticancer thiosemicarbazones." Oncotarget, 2018. [Link]

• Ameryckx, A., et al. "1-(2-Hydroxybenzoyl)-thiosemicarbazides are promising antimicrobial agents targeting d-alanine-d-alanine ligase in bacterio." European Journal of Medicinal Chemistry, 2018.[Link]

• Walczak, L., & Herbet, M. "Comparison of ADMET profile between thiosemicarbazide and semicarbazide derivatives regarding anticancer properties." Expert Opinion on Drug Metabolism & Toxicology, 2025.[Link]

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• 3. 1-(2-Hydroxybenzoyl)-thiosemicarbazides are promising antimicrobial agents targeting d-alanine-d-alanine ligase in bacterio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]

Unlocking the Pharmacological Potential of 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide: A Technical Guide to Therapeutic Targets

Executive Summary

The escalating crisis of antimicrobial resistance (AMR) and the continuous need for targeted oncological therapies demand the exploration of novel chemical scaffolds that bypass established resistance mechanisms. 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide (CAS 648860-89-3) represents a highly promising, yet underexplored, synthetic molecule within the diacylthiosemicarbazide class.

This whitepaper synthesizes current pharmacological data on the benzoylthiosemicarbazide and phenoxyacetyl-thiosemicarbazide pharmacophores to define the mechanistic targets of this specific compound. By combining the lipophilic 4-ethylphenoxy moiety with the highly reactive benzoylthiosemicarbazide core, this molecule is structurally primed to act on critical bacterial enzymes—specifically D-alanyl-D-alanine ligase (Ddl) and Type IIA Topoisomerases—as well as oncological targets like Vascular Endothelial Growth Factor Receptor 2 (VEGFR2).

Core Mechanistic Targets: The Causality of the Scaffold

The therapeutic efficacy of 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide is dictated by its bipartite structure. The thiosemicarbazide core acts as a hydrogen-bond donor/acceptor network capable of chelating metal ions or binding deeply within enzymatic ATP-binding pockets. Concurrently, the 4-ethylphenoxyacetyl group provides the essential lipophilicity required to penetrate complex lipid bilayers, such as the mycobacterial cell envelope or the membranes of solid tumors.

Target 1: D-alanyl-D-alanine Ligase (Ddl) in Peptidoglycan Synthesis

D-alanyl-D-alanine ligase (Ddl) is an ATP-dependent bacterial enzyme responsible for ligating two D-alanine molecules, a crucial terminal step in the biosynthesis of the bacterial peptidoglycan cell wall[1]. Benzoylthiosemicarbazide derivatives have been extensively validated as potent Ddl inhibitors[2].

Causality of Inhibition: The benzoylthiosemicarbazide scaffold acts as a competitive or allosteric inhibitor of Ddl. By occupying the active site, the compound prevents the formation of the D-Ala-D-Ala dipeptide. Without this dipeptide, the cross-linking of the peptidoglycan layer fails, leading to a loss of structural integrity, osmotic instability, and ultimately, bactericidal cell lysis[3]. The 4-ethylphenoxy substitution likely enhances the binding affinity within the hydrophobic sub-pockets of the Ddl enzyme, a structural requirement previously identified in structure-activity relationship (SAR) studies of related antimicrobial agents[4].

Mechanism of Ddl inhibition by benzoylthiosemicarbazides leading to bacterial cell lysis.

Target 2: Bacterial Type IIA Topoisomerases (Topoisomerase IV)

Beyond cell wall synthesis, 4-benzoylthiosemicarbazides have demonstrated significant inhibitory potency against bacterial topoisomerase IV, an enzyme critical for DNA decatenation during bacterial replication[5].

Causality of Inhibition: Unlike fluoroquinolones, which stabilize the DNA-enzyme cleavage complex, thiosemicarbazides interact with a distinct allosteric site on the ParE subunit of Topoisomerase IV. This unique binding mode allows 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide to retain efficacy against multidrug-resistant (MDR) strains, including MRSA, that have developed mutations in the quinolone-resistance determining region (QRDR)[5].

Target 3: Oncological Pathways (VEGFR2 and Carbonic Anhydrases)

In oncology, thiosemicarbazide derivatives are recognized for their anti-angiogenic and anti-proliferative properties[6]. Specifically, they act as inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), disrupting tumor angiogenesis[7]. Furthermore, they exhibit low-nanomolar inhibition of Human Carbonic Anhydrases (hCA IX and XII), which are overexpressed in hypoxic tumors and regulate the acidic tumor microenvironment[8].

Quantitative Data & Structure-Activity Relationship (SAR)

To contextualize the expected potency of 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide, the following table summarizes the quantitative pharmacological metrics of closely related benzoylthiosemicarbazide and phenoxy-thiosemicarbazide analogs against primary targets.

Target Enzyme / Strain	Analog Class	Observed Activity (IC50 / MIC)	Mechanism / Notes
Ddl (E. coli / S. aureus)	1-(2-Hydroxybenzoyl)-thiosemicarbazides	IC50: 10 - 50 µM	Depletes intracellular D-Ala-D-Ala pools[3].
Topoisomerase IV (S. aureus)	4-Benzoylthiosemicarbazides	IC50: 41.0 - 114.1 µM	Bypasses fluoroquinolone resistance mechanisms[5].
VEGFR2 (Kinase Domain)	Thiosemicarbazone derivatives	IC50: 0.1 - 5.0 µM	Disrupts signal transduction for angiogenesis[7].
hCA IX / XII	Thiosemicarbazone-benzenesulfonamides	Ki: 87.2 - 375.0 nM	Targets hypoxic tumor microenvironments[8].
MRSA / VRE Strains	Diacylthiosemicarbazides	MIC: 1.06 - 8.50 µg/mL	Bactericidal effect at 5x MIC[2].

Experimental Workflows & Self-Validating Protocols

To rigorously validate 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide as a Ddl inhibitor, researchers must utilize an in bacterio LC-MS/MS assay.

Why this protocol is self-validating: A true Ddl inhibitor will cause a simultaneous, proportional accumulation of the substrate (D-Alanine) and depletion of the product (D-Ala-D-Ala). If a compound simply causes membrane lysis without targeting Ddl, both metabolites will leak and deplete equally. The inverse ratio of these specific metabolites serves as an internal, self-validating control for the enzyme-specific mechanism of action[4].

Protocol: In Bacterio Quantification of Ddl Inhibition via LC-MS/MS

Step 1: Bacterial Culture & Treatment

• Grow S. aureus (ATCC 25923) in Mueller-Hinton broth to an early logarithmic phase (OD600 = 0.4).

• Treat the culture with 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide at concentrations of 1×, 2×, and 5× the established Minimum Inhibitory Concentration (MIC) for 60 minutes.

• Causality: Treating during the log phase ensures active peptidoglycan synthesis is occurring, maximizing the observable impact of Ddl inhibition.

Step 2: Quenching and Extraction

• Rapidly centrifuge the cultures (10,000 × g, 4°C, 5 min) and discard the supernatant.

• Resuspend the bacterial pellet in 500 µL of boiling ultrapure water and incubate at 100°C for 15 minutes.

• Causality: Boiling water extraction instantly denatures all intracellular enzymes (preventing further metabolism of D-Ala) while efficiently extracting polar metabolites like amino acids and dipeptides[2].

Step 3: Derivatization with Marfey's Reagent

• Add 100 µL of 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (Marfey's Reagent) and 20 µL of 1 M NaHCO3 to 100 µL of the bacterial extract. Incubate at 40°C for 1 hour.

• Quench the reaction with 20 µL of 1 M HCl.

• Causality: Standard LC-MS cannot easily distinguish between the chiral enantiomers L-Alanine and D-Alanine. Marfey's reagent reacts with the amino acids to form diastereomers, which have different retention times on a standard C18 reverse-phase column, allowing precise quantification of the D-enantiomer pool.

Step 4: LC-MS/MS Analysis

• Inject 5 µL of the derivatized sample into a UPLC-MS/MS system equipped with a C18 column.

• Monitor the specific MRM (Multiple Reaction Monitoring) transitions for derivatized D-Ala and D-Ala-D-Ala.

• Calculate the intracellular ratio of D-Ala to D-Ala-D-Ala compared to an untreated vehicle control.

Self-validating LC-MS/MS workflow for in bacterio quantification of Ddl inhibition.

Conclusion

1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide is a structurally sophisticated molecule with immense potential in both antimicrobial and oncological drug development. By leveraging the established pharmacodynamics of the benzoylthiosemicarbazide scaffold, researchers can confidently direct preclinical profiling toward D-alanyl-D-alanine ligase (Ddl)[1], Type IIA Topoisomerases[5], and tumor microenvironment regulators like VEGFR2 and Carbonic Anhydrases[8],[7]. Utilizing self-validating analytical frameworks, such as enantiomer-specific LC-MS/MS, will be critical in translating this compound from a chemical entity into a validated therapeutic lead.

References

• Comparison of ADMET profile between thiosemicarbazide and semicarbazide derivatives regarding anticancer properties Source: Taylor & Francis URL:[Link]

• Pharmacomodulations of the benzoyl-thiosemicarbazide scaffold reveal antimicrobial agents targeting d-alanyl-d-alanine ligase in bacterio Source: PubMed / Elsevier Masson SAS URL:[Link]

• 1-(2-Hydroxybenzoyl)-thiosemicarbazides are promising antimicrobial agents targeting d-alanine-d-alanine ligase in bacterio Source: PubMed URL:[Link]

• 1-(2-Hydroxybenzoyl)-thiosemicarbazides are promising antimicrobial agents targeting D-alanine-D-alanine ligase in bacterio Source: ResearchGate URL:[Link]

• Biological evaluation and molecular modelling study of thiosemicarbazide derivatives as bacterial type IIA topoisomerases inhibitors Source: Taylor & Francis URL:[Link]

• Thiosemicarbazone-benzenesulfonamide Derivatives as Human Carbonic Anhydrases Inhibitors: Synthesis, Characterization, and In silico Studies Source: Anti-Cancer Agents in Medicinal Chemistry URL:[Link]

• Rational Design and Synthesis of a Novel Series of Thiosemicarbazone-Containing Quinazoline Derivatives as Potential VEGFR2 Inhibitors Source: MDPI URL:[Link]

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Protocols & Analytical Methods

Application Note: Protocol for Testing Anticancer Efficacy of Thiosemicarbazides Using the MTT Assay

Introduction & Mechanistic Rationale

Thiosemicarbazides are a versatile class of pharmacologically active compounds recognized for their potent antiviral, antibacterial, and antitumor properties [1]. In preclinical drug development, evaluating the in vitro cytotoxicity of novel thiosemicarbazide derivatives is a critical first step for establishing structure-activity relationships (SAR) and identifying lead candidates for oncology.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay remains the gold standard for high-throughput cell viability screening. First described by Mosmann in 1983, the assay relies on the principle that NAD(P)H-dependent cellular oxidoreductase enzymes in metabolically active cells reduce the yellow, water-soluble MTT tetrazolium dye into insoluble, purple formazan crystals [2]. Because dead cells lose this enzymatic activity rapidly, the amount of formazan produced is directly proportional to the number of viable cells [1].

Mechanism of MTT reduction by viable cells into quantifiable formazan crystals.

Causality and Self-Validating Experimental Design

As a Senior Application Scientist, I emphasize that an assay is only as reliable as its controls. Thiosemicarbazides are frequently redox-active molecules and strong metal chelators. This chemical nature introduces a specific risk: the potential for spontaneous, non-enzymatic reduction of tetrazolium salts, leading to false-positive viability signals [2].

To ensure a self-validating system , your plate architecture must include the following controls:

• Vehicle Control (100% Viability): Cells treated with the maximum concentration of the solvent (e.g., 0.5% DMSO) used to dissolve the thiosemicarbazides. Causality: This isolates compound toxicity from solvent toxicity.

• Positive Control: A validated chemotherapeutic agent (e.g., Doxorubicin) tested in parallel. Causality: Confirms the assay's dynamic range and verifies that the specific cancer cell line is exhibiting expected sensitivity profiles [4].

• Media Blank: Media + MTT + Solubilization buffer (no cells). Causality: Establishes the baseline spectrophotometric background to be subtracted from all readings.

• Compound Blank (Critical): Media + highest concentration of Thiosemicarbazide + MTT (no cells). Causality: If this well turns purple, the thiosemicarbazide is directly reducing the MTT chemically. If this occurs, the MTT assay is incompatible with your specific derivative, and alternative assays (e.g., ATP-based luminescence or Resazurin) must be utilized.

Step-by-Step Experimental Protocol

Materials & Reagents Preparation

• MTT Stock Solution: Dissolve MTT powder in Phosphate-Buffered Saline (PBS) at a concentration of 5 mg/mL. Filter-sterilize through a 0.22 µm syringe filter. Store in the dark at 4°C for up to one month.

• Compound Preparation: Dissolve thiosemicarbazide derivatives in 100% cell-culture grade DMSO to create a 20 mM stock. Prepare working concentrations (e.g., 1.25 µM to 100 µM) by serial dilution in complete culture media. Ensure final DMSO concentration never exceeds 0.5% (v/v) to prevent solvent-induced cytotoxicity [3].

Workflow Execution

Step-by-step experimental timeline for the thiosemicarbazide MTT viability assay.

Step 1: Cell Seeding (Day 1)

• Harvest exponentially growing cancer cells (e.g., SW620, HT-29, or MCF-7) [3].

• Seed cells at a density of 5×103 to 1×104 cells/well in 100 µL of complete growth medium in a 96-well flat-bottom microplate.

• Scientific Rationale: This specific density ensures cells remain in the logarithmic growth phase throughout the 72-hour assay. Overconfluent cells undergo contact inhibition, reducing their metabolic rate and skewing the linear relationship between cell number and formazan production.

• Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell adherence and recovery.

Step 2: Compound Treatment (Day 2)

• Aspirate the old media.

• Add 100 µL of media containing the serially diluted thiosemicarbazide compounds (e.g., 1.25, 2.5, 5, 10, 20, 50, 100 µM) to the respective wells [3].

• Include all controls as defined in Section 2.

• Incubate the plates for the desired exposure time (typically 48 or 72 hours) [4].

Step 3: MTT Incubation (Day 4)

• Add 10 µL of the 5 mg/mL MTT stock solution directly to each well (final MTT concentration = 0.45 mg/mL).

• Incubate for 2 to 4 hours at 37°C in the dark.

• Scientific Rationale: The incubation time depends on the metabolic rate of the specific cell line. Observe under a microscope after 2 hours; you should see intracellular punctate purple crystals forming.

Step 4: Solubilization and Readout

• Carefully aspirate the media containing unreacted MTT. Caution: Do not disturb the formazan crystals at the bottom of the well.

• Add 100 µL of 100% DMSO to each well to solubilize the formazan crystals [1].

• Scientific Rationale: While older protocols use acidified isopropanol, DMSO is preferred here because organic alcohols can precipitate serum proteins from the culture medium, causing light scattering and artificially inflating absorbance readings [2].

• Incubate on a microplate shaker for 10 minutes at room temperature to ensure complete dissolution.

• Measure the optical density (OD) using a microplate spectrophotometer at a wavelength of 570 nm. Use a reference wavelength of 650 nm to correct for well-to-well optical interference (e.g., fingerprints, micro-scratches on the plastic).

Data Presentation & Analysis

Calculate the percentage of cell viability using the following formula:

% Cell Viability=(OD570​ (Vehicle Control)−OD570​ (Blank)OD570​ (Treated)−OD570​ (Blank)​)×100

Plot the % Cell Viability against the base-10 logarithm of the thiosemicarbazide concentration. Use non-linear regression analysis (e.g., GraphPad Prism, four-parameter logistic curve) to determine the Half-Maximal Inhibitory Concentration ( IC50​ ).

Table 1: Representative Cytotoxicity ( IC50​ ) of Thiosemicarbazide Derivatives Note: Data represents a synthesized summary of expected profiles based on recent literature [3] [4].

Compound	SW620 (Colon Cancer) IC50​ (µM)	MCF-7 (Breast Cancer) IC50​ (µM)	V79 (Normal Fibroblast) IC50​ (µM)	Selectivity Index (V79 / SW620)
Thiosemicarbazide A	12.4 ± 1.2	18.6 ± 2.1	> 100	> 8.0
Thiosemicarbazide B	69.0 ± 12.6	85.4 ± 9.3	> 100	> 1.4
Doxorubicin (Control)	1.83 ± 0.10	0.95 ± 0.08	0.46 ± 0.03	0.25

Interpretation Insight: A high Selectivity Index (SI) indicates that the thiosemicarbazide derivative is highly toxic to cancer cells while sparing normal, healthy cells—a primary objective in oncological drug design.

References

• Ghasemi, M., et al. "The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis." International Journal of Molecular Sciences, PubMed Central (PMC). Available at:[Link]

• Khan, A.A., et al. "Determination of anticancer potential of a novel pharmacologically active thiosemicarbazone derivative against colorectal cancer cell lines." Saudi Journal of Biological Sciences, PubMed Central (PMC). Available at:[Link]

• Wujec, M., et al. "New Thiosemicarbazide Derivatives with Multidirectional Biological Action." Molecules, MDPI. Available at:[Link]

Application Notes & Protocols for the Development of Thiosemicarbazide-Based Compounds for Agricultural Applications

Abstract: The persistent challenge of ensuring global food security necessitates the development of novel, effective, and environmentally benign crop protection agents. Thiosemicarbazides and their derivatives represent a versatile class of compounds with a broad spectrum of biological activities, including fungicidal, herbicidal, and insecticidal properties.[1][2][3][4] This document provides a comprehensive guide for researchers, chemists, and plant scientists on the systematic development of thiosemicarbazide-based compounds for agricultural use. It covers foundational synthesis protocols, robust bioactivity screening methodologies, and insights into structure-activity relationships, aiming to streamline the discovery pipeline for the next generation of agrochemicals.

Introduction: The Thiosemicarbazide Scaffold in Agrochemical Discovery

Thiosemicarbazides, characterized by the H₂NC(S)NHNH₂ backbone, serve as potent intermediates for synthesizing a wide array of bioactive molecules.[5][6] Their derivatives, particularly thiosemicarbazones formed through condensation with aldehydes or ketones, have been extensively explored in medicinal chemistry and are gaining significant traction in agrochemical research.[1][5][7][8][9] The structural flexibility of the thiosemicarbazide scaffold allows for facile chemical modification, enabling the fine-tuning of biological activity and specificity.

The primary impetus for exploring this chemical class is the urgent need for new modes of action to combat the rising incidence of resistance to existing pesticides and to meet stricter regulatory standards for environmental safety.[7][10] This guide provides the foundational protocols to empower research teams to design, synthesize, and validate novel thiosemicarbazide-based candidates for crop protection.

Synthesis of Thiosemicarbazide Derivatives: A Foundational Protocol

The most common and efficient route to biologically active thiosemicarbazone derivatives is the acid-catalyzed condensation of a substituted thiosemicarbazide with a suitable aldehyde or ketone.[5][8] This reaction is typically high-yielding and can be performed under mild conditions, making it ideal for creating diverse libraries of compounds for screening.

Diagram: General Synthesis Workflow

The following diagram illustrates the two-step process, starting from the synthesis of the thiosemicarbazide intermediate followed by its condensation to form the final thiosemicarbazone product.

Caption: Proposed antifungal MoA involving cell membrane disruption.

This disruption can be confirmed through further assays such as measuring relative conductivity, propidium iodide staining to assess membrane permeability, and Scanning Electron Microscopy (SEM) to visualize morphological damage to fungal hyphae. A[11]nother potential target is the ergosterol biosynthesis pathway, which is critical for fungal membrane structure and function.

The thiosemicarbazide scaffold is a promising platform for the development of novel agricultural compounds. The synthetic accessibility and broad biological activity make it an attractive starting point for discovery programs. The protocols outlined in this guide provide a validated framework for the synthesis and systematic evaluation of new derivatives. Future work on promising lead candidates should focus on in vivo greenhouse and field trials to confirm efficacy, alongside essential studies on crop safety, formulation, environmental fate, and toxicology to ensure the development of a commercially viable and sustainable product.

References

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• National Center for Biotechnology Information. (n.d.). Thiosemicarbazide. PubChem. Retrieved from [Link]

• Lin, C.-S., et al. (n.d.). A Rapid and Simple Bioassay Method for Herbicide Detection. National Center for Biotechnology Information. Available at: [Link]

• Zhang, Z., et al. (2024, September 20). Novel Essential Oil-Based Thiosemicarbazone Compounds as Potential Fungicides in Controlling Postharvest Diseases of Citrus Fruit. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Beckie, H. J., et al. (2000, April 1). Screening for Herbicide Resistance in Weeds. BioOne. Available at: [Link]

• Zhang, Y., et al. (2020, September 25). Synthesis and Insecticidal Activity Evaluation of Virtually Screened Phenylsulfonamides. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Woods End Laboratories. (n.d.). Herbicide Bioassay. Retrieved from [Link]

• Fabre, B., et al. (1988). A simple screening method for insecticidal substances from actinomycetes. The Journal of Antibiotics. Available at: [Link]

• Li, Y., et al. (2017, December 11). Design, Synthesis, and Fungicidal Activity of Novel Thiosemicarbazide Derivatives Containing Piperidine Fragments. National Center for Biotechnology Information. Available at: [Link]

• Li, Y., et al. (2017, December 11). Design, Synthesis, and Fungicidal Activity of Novel Thiosemicarbazide Derivatives Containing Piperidine Fragments. MDPI. Available at: [Link]

• Bakir, T., et al. (n.d.). Synthesis and Biological Evaluation of Thiosemicarbazide Derivatives Endowed with High Activity toward Mycobacterium Bovis. National Center for Biotechnology Information. Available at: [Link]

• Acharya, J., et al. (2021). A review on development of bio-active thiosemicarbazide derivatives: Recent advances. ResearchGate. Available at: [Link]

• Spina, F., et al. (2023, January 31). Methods for Fungicide Efficacy Screenings: Multiwell Testing Procedures for the Oomycetes Phytophthora infestans and Pythium ultimum. National Center for Biotechnology Information. Available at: [Link]

• Wujec, M., et al. (2020, June 16). Synthesis and Anthelmintic Activity of New Thiosemicarbazide Derivatives—A Preliminary Study. MDPI. Available at: [Link]

• Neal, J. C. (2016, October 11). Conducting a Bioassay For Herbicide Residues. NC State Extension Publications. Available at: [Link]

• de Oliveira, C. I., et al. (2014). Antifungal activities of thiosemicarbazones and semicarbazones against mycotoxigenic fungi. SciELO. Available at: [Link]

• N.A. (n.d.). Review Of Semicarbazone, Thiosemicarbazone, And Their Transition Metal Complexes, And Their Biological Activities. International Journal of Trend in Scientific Research and Development. Retrieved from [Link]

• Kumar, A. (2016, January 30). Screening of Bioactive Compounds for Development of New Pesticides: A Mini Review. Horizon Research Publishing. Available at: [Link]

• Grapperhaus, C. A., et al. (n.d.). Facile and efficient synthesis of thiosemicarbazone derivatives with functionalized pendant amines. ThinkIR. Retrieved from [Link]

• de Oliveira, C. I., et al. (2014, October 26). ANTIFUNGAL ACTIVITIES OF THIOSEMICARBAZONES AND SEMICARBAZONES AGAINST MYCOTOXIGENIC FUNGI. Semantic Scholar. Available at: [Link]

• N.A. (n.d.). TEST PROTOCOL FOR EFFICACY EVALUATION OF FUNGICIDES AGAINST DISEASES IN RICE. Central Insecticides Board & Registration Committee. Retrieved from [Link]

• Li, Y., et al. (2025, October 16). Design, Synthesis, and Fungicidal Activity of Novel Thiosemicarbazide Derivatives Containing Piperidine Fragments. ResearchGate. Available at: [Link]

• Agropedia. (2024, May 11). Understanding Thiodicarb Insecticide: Chemistry, Mode of Action, and Uses in Agriculture. Available at: [Link]

• Koch, P. (n.d.). How to Submit Fungicide Testing Protocols. Turfgrass Diagnostic Lab. Retrieved from [Link]

• Gao, Y., et al. (2023). Natural products in crop protection: thiosemicarbazone derivatives of 3-acetyl-N-benzylindoles as antifungal agents and their mechanism of action. Pest Management Science. Available at: [Link]

• N.A. (n.d.). SYNTHESIS AND BIOLOGICAL ACTIVITY OF THIOSEMICARBAZIDES. International Journal of Education and Science Research Review. Retrieved from [Link]

• Tirkas, M., et al. (2023, October 17). Novel Quinoline-Based Thiosemicarbazide Derivatives: Synthesis, DFT Calculations, and Investigation of Antitubercular, Antibacterial, and Antifungal Activities. ACS Omega. Available at: [Link]

• Siddiqui, H. L., et al. (2021, February 8). Synthesis, Characterization and antioxidant activities of Semicarbazide and Thiosemicarbazide Derivatives. Pakistan Journal of Scientific & Industrial Research. Available at: [Link]

• Ishiyama, K., et al. (2023, August 9). Synthesis and Insecticidal Activity Evaluation of Potential Insecticidal Natural Product Borrelidin Analogs Toward New Pesticides. ACS Agricultural Science & Technology. Available at: [Link]

• Boulebd, H., et al. (n.d.). Insecticidal Activities and GC-MS Analysis of the Selected Family Members of Meliaceae Used Traditionally as Insecticides. National Center for Biotechnology Information. Available at: [Link]

• Government of Canada. (1996, March 15). Regulatory Directive: Guidelines for Efficacy Assessment of Fungicides, Bactericides and Nematicides. Available at: [Link]

• Crop Protection Network. (2023, March 20). Fungicide Efficacy Guides Updated for 2023. Available at: [Link]

• Gümrükçüoğlu, N. & Bekircan, O. (2021, December 17). Synthesis and analytical applications of thiosemicarbazide derivative. DergiPark. Available at: [Link]

• N.A. (2019, September 30). A Review on Synthesis, Characterization Methods and Biological Activities of Semicarbazone, Thiosemi-Carbazone and Their Transit. IISTE.org. Available at: [Link]

• Sharma, R., et al. (2021, August 20). An Updated Review on Synthesis and Biological Activities of Thiosemicarbazide Analogs: A Review. Asian Journal of Chemistry. Available at: [Link]

• Wikipedia. (n.d.). Thiosemicarbazide. Retrieved from [Link]

• Lasek, P., et al. (n.d.). New Thiosemicarbazide Derivatives with Multidirectional Biological Action. National Center for Biotechnology Information. Available at: [Link]

• Rieche, A., et al. (n.d.). Process for the preparation of thiosemicarbazide. Google Patents.

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Application Note: Synthesis and Radiolabeling of 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide for PET and SPECT Imaging

Prepared by: Senior Application Scientist Target Audience: Radiochemists, Molecular Imaging Researchers, and Drug Development Professionals

Introduction and Mechanistic Rationale

The development of target-specific radiopharmaceuticals relies heavily on the stability of the metal-ligand complex. 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide (CAS: 648860-89-3)[1] is a highly versatile, lipophilic thiosemicarbazide derivative. Structurally, it features a 4-ethylphenoxy moiety that enhances membrane permeability, and a diacyl thiosemicarbazide core that acts as a robust bidentate or tridentate chelator for transition radiometals.

In molecular imaging, thiosemicarbazides are privileged scaffolds because they form kinetically inert complexes with Technetium-99m ( 99m Tc) for Single-Photon Emission Computed Tomography (SPECT)[2] and Copper-64 ( 64 Cu) for Positron Emission Tomography (PET)[3].

As an application scientist, I emphasize that successful radiolabeling is not merely about mixing reagents; it requires strict control over the metal's oxidation state and coordination geometry. For 99m Tc, we utilize a nitrido ( [99mTc][TcN]2+ ) intermediate rather than the traditional oxo ( [99mTc][TcO]3+ ) core. The nitrido core provides superior resistance to in vivo transchelation by endogenous proteins, preventing off-target accumulation in the thyroid or stomach[4]. For 64 Cu, precise pH control via acetate buffering ensures rapid complexation while preventing the formation of insoluble copper hydroxides[5].

Experimental Workflows and Visualizations

The following DOT diagram illustrates the divergent radiolabeling pathways utilized to generate either the PET or SPECT imaging agents from the same cold precursor.

Workflow for the dual-modality radiolabeling of the thiosemicarbazide ligand for PET and SPECT.

Step-by-Step Methodologies

Protocol A: Synthesis of the Cold Precursor

Causality Check: The synthesis relies on the nucleophilic addition of an acid hydrazide to an isothiocyanate. Acetonitrile is chosen as the solvent to prevent competitive nucleophilic attack that would occur if protic solvents like ethanol were used under reflux.

• Preparation: Dissolve 1.0 mmol of 2-(4-ethylphenoxy)acetohydrazide in 15 mL of anhydrous acetonitrile.

• Addition: Dropwise, add 1.1 mmol of benzoyl isothiocyanate under continuous magnetic stirring at room temperature.

• Reflux: Elevate the temperature to 80°C and reflux for 4 hours.

• Isolation: Cool the mixture to 4°C to induce precipitation. Filter the resulting white/pale-yellow solid, wash with cold diethyl ether, and dry under vacuum.

• Validation: Confirm structure via 1 H-NMR (DMSO- d6​ ): Look for the characteristic hydrazinic proton resonance at 12–13 ppm and the amino proton at 9–10 ppm[6].

Protocol B: 99m Tc-Nitrido Radiolabeling (SPECT)

Causality Check: Stannous chloride (SnCl 2​ ) reduces Tc(VII) to Tc(V), while Succinic Dihydrazide (SDH) acts as the terminal nitride ( N3− ) donor. The two-step process is mandatory; adding the ligand before the nitrido core forms will result in a mixture of unstable oxo-complexes[2].

Mechanistic pathway for the formation of the kinetically inert[99mTc]TcN radiotracer complex.

• Intermediate Formation: In a sealed, N 2​ -purged vial, combine 5.0 mg of SDH, 0.1 mg of SnCl 2​ (dissolved in 0.1 M HCl), and 1.0 mL of saline containing 300–500 MBq of [99mTc]NaTcO4​ eluted fresh from a 99Mo/99mTc generator. Incubate at room temperature for 15 minutes.

• Ligand Addition: Add 100 μ L of a 1 mg/mL solution of 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide in DMSO to the intermediate vial.

• Chelation: Heat the reaction block to 85°C for 30 minutes.

• Cooling: Quench the reaction by cooling the vial in an ice bath for 3 minutes.

• Self-Validation Checkpoint: Perform Instant Thin-Layer Chromatography (iTLC-SG). Use Saline as the mobile phase (Complex and Colloids stay at Rf​ = 0.0; free [99mTc]TcO4−​ migrates to Rf​ = 1.0). Use Ethyl Acetate as a second mobile phase (Complex migrates to Rf​ = 0.9; Colloids stay at Rf​ = 0.0).

Protocol C: 64 Cu Radiolabeling (PET)

Causality Check: Copper-64 chelation is highly sensitive to pH. A sodium acetate buffer at pH 5.5 is utilized to deprotonate the thiosemicarbazide nitrogens to facilitate coordination, while avoiding the highly basic conditions that cause 64Cu2+ to precipitate as insoluble Cu(OH)2​ [3].

• Preparation: Dissolve the thiosemicarbazide ligand in DMSO to a concentration of 1 mg/mL.

• Buffering: In a low-bind Eppendorf tube, mix 10 μ L of the ligand solution with 90 μ L of 0.1 M Sodium Acetate buffer (pH 5.5) and 390 μ L of Milli-Q water.

• Radiometal Addition: Add 20 μ L of 64CuCl2​ (~35 MBq, in 0.1 M HCl).

• Incubation: Vortex gently and incubate at room temperature for 30 minutes.

• Self-Validation Checkpoint: Inject 100 μ L onto a Reverse-Phase HPLC C18 column. Co-inject with a "cold" non-radioactive Cu-complex standard. The radioactive peak (measured by a NaI detector) must perfectly align with the UV absorbance peak ( λ = 275 nm) of the cold standard[3].

Quantitative Data Presentation

To ensure reproducibility across laboratories, the expected analytical and stability parameters are summarized below. High radiochemical purity (RCP) and stability in competitive biological media (e.g., human serum, cysteine challenge) are critical prerequisites for advancing these tracers to in vivo models.

Table 1: Optimized Radiolabeling Parameters for PET/SPECT Modalities

Parameter	99m Tc-Nitrido Complex (SPECT)	64 Cu Complex (PET)
Radioisotope Half-Life	6.01 hours	12.7 hours
Precursor Concentration	100 μ M (final)	~50 μ M (final)
Reaction Temperature	85°C	Room Temperature (20–25°C)
Reaction Time	30 minutes	30 minutes
Buffer / pH	Saline / pH ~7.0	Sodium Acetate / pH 5.5
Expected RCY	> 95%	> 98%
Purification Required?	C18 SPE (if colloids > 5%)	None (Direct use possible)

Table 2: Quality Control and Stability Metrics

Metric	Testing Condition	Acceptance Criteria	Causality / Rationale
Radiochemical Purity (RCP)	RP-HPLC (C18, gradient MeCN/H 2​ O)	≥ 95% intact complex	Ensures no free radiometal is injected, preventing background noise.
In Vitro Stability (Serum)	Incubation in human serum at 37°C for 24h	≥ 90% intact complex	Validates kinetic inertness against transchelation by serum proteins (e.g., transferrin).
Cysteine Challenge	100-fold molar excess of Cysteine, 37°C	≥ 95% intact complex	Proves the metal-ligand bond is strong enough to resist endogenous thiol scavengers.
Lipophilicity ( logP )	Octanol/Water partition coefficient	1.5 – 2.5	The 4-ethylphenoxy group drives lipophilicity, ideal for passive membrane diffusion.

Conclusion

The synthesis of 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide provides a highly adaptable chelating framework. By manipulating the radiometal core—utilizing the kinetically inert [99mTc][TcN]2+ intermediate for SPECT and direct pH-controlled chelation for 64 Cu PET—researchers can generate multimodal imaging agents from a single precursor. Adhering to the self-validating checkpoints (iTLC and HPLC co-elution) guarantees the high radiochemical purity required for accurate in vivo biodistribution and pharmacokinetic profiling.

References

• Chemical Substance Information - NextSDS: 1-(2-(4-ETHYLPHENOXY)ACETYL)-4-BENZOYLTHIOSEMICARBAZIDE. NextSDS.
• Technetium Nitrido Complexes of Tetradentate Thiosemicarbazones: Kit-Based Radiolabeling, Characterization, and In Vivo Evaluation. Inorganic Chemistry - ACS Publications.
• Versatile New Bis(thiosemicarbazone) Bifunctional Chelators: Synthesis, Conjugation to Bombesin(7−14)-NH2, and Copper-64 Radiolabeling. Inorganic Chemistry - ACS Publications.
• Photoactivatable bis(thiosemicarbazone) derivatives for copper-64 radiotracer synthesis. ZORA.
• SPECT Imaging with Bifunctional Technetium-99m Nitrido Bis(thiosemicarbazonato) Complexes Tethered to Inhibitors of the Prostate. American Chemical Society.
• Structural and Functional Diversity in Rigid Thiosemicarbazones with Extended Aromatic Frameworks: Microwave-Assisted Synthesis and Structural Investigations. ACS Omega - ACS Publications.

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• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Acylthiosemicarbazide Synthesis

Welcome to the Application Science Support Center. The synthesis of 1-acyl-4-substituted thiosemicarbazides—critical intermediates for the downstream generation of biologically active heterocycles—relies on the nucleophilic addition of an acid hydrazide to an isothiocyanate. While conceptually straightforward, this reaction is notoriously sensitive to pH, temperature, and moisture.

As a Senior Application Scientist, I have structured this guide to move beyond basic protocols. We will explore the causality behind side reactions, providing you with a self-validating system to ensure high-yield, high-purity syntheses.

Part 1: Mechanistic Causality & Expert Insights

To control a reaction, you must understand its thermodynamic and kinetic drivers. The target acylthiosemicarbazide is a flexible, highly reactive intermediate. If the reaction environment is not strictly controlled, the molecule will undergo premature intramolecular cyclization or the starting materials will degrade.

• The Target Pathway : The terminal amine (–NH₂) of the acid hydrazide acts as a nucleophile, attacking the highly electrophilic central carbon of the isothiocyanate to form the open-chain carbothioamide[1].

• Basic Conditions (Triazole Formation) : If the environment is basic, the internal –NH– group of the newly formed thiosemicarbazide becomes deprotonated. This drastically increases its nucleophilicity, driving an intramolecular attack on the carbonyl carbon. The subsequent loss of water yields[2].

• Acidic Conditions (Thiadiazole Formation) : Conversely, in strongly acidic media, the carbonyl oxygen is protonated, making it an excellent leaving group. The sulfur atom of the thiocarbonyl group then attacks the carbonyl carbon, leading to dehydrative cyclization into[2][3].

• Moisture (Thiourea Formation) : Isothiocyanates are highly sensitive to water. Moisture hydrolyzes the isothiocyanate into a primary amine and carbonyl sulfide (COS). This highly nucleophilic primary amine rapidly attacks unreacted isothiocyanate, forming a symmetrical thiourea byproduct.

Part 2: Interactive Troubleshooting FAQs

Q1: My LC-MS shows a mass corresponding to [M-18] (loss of water). What is happening? A: You are observing premature dehydrative cyclization. Depending on the pH of your reaction mixture, your acylthiosemicarbazide is cyclizing into either a 1,3,4-thiadiazole (under acidic conditions)[3] or a (if dehydrating agents are present)[4]. Ensure your glassware is free of acidic residues and avoid adding strong catalytic acids unless cyclization is your explicit goal.

Q2: I am isolating a significant amount of 1,2,4-triazole-3-thione. How do I stop this? A: Triazole formation is strictly favored in alkaline media (e.g., if sodium hydroxide is present)[2]. If your hydrazide solution is overly basic, neutralize it. Furthermore, excessive reflux times provide the thermodynamic energy required for this cyclization. Monitor the reaction strictly via TLC and once the starting materials are consumed[5].

Q3: An insoluble white precipitate forms almost immediately upon adding the isothiocyanate. What is it? A: This is almost certainly a symmetrical thiourea, a byproduct of isothiocyanate hydrolysis. If your solvent is not strictly anhydrous, water will destroy your isothiocyanate. Switch to absolute ethanol or [1].

Q4: What is the optimal stoichiometry for this reaction? A: A strict 1:1 molar ratio is mandatory. While a slight excess of isothiocyanate is sometimes used in literature to drive sluggish reactions, it exponentially increases the risk of dithiobiurea or symmetrical thiourea formation.

Part 3: Pathway Visualizations

Reaction pathways showing the target acylthiosemicarbazide and its common side products.

Troubleshooting workflow for identifying and mitigating side reactions.

Part 4: Side Reaction Matrix

Side Product	Causative Condition	Mechanistic Pathway	Mitigation Strategy
1,2,4-Triazole-3-thione	Basic pH, prolonged heat	Intramolecular nucleophilic attack by nitrogen	Maintain neutral pH; limit reflux time[2][5].
1,3,4-Thiadiazole	Strong acids (e.g., H₂SO₄)	Acid-catalyzed dehydration and sulfur attack	Avoid acidic catalysts; use mild protic solvents[2][3].
1,3,4-Oxadiazole	Dehydrating agents	Desulfurization / Dehydration	Avoid POCl₃ or SOCl₂ during the addition phase[4].
Symmetrical Thiourea	Moisture / Water	Isothiocyanate hydrolysis to primary amine	Use strictly anhydrous solvents (absolute EtOH)[1].

Part 5: Validated Experimental Protocol

This self-validating protocol is designed to suppress side reactions by strictly controlling addition rates, temperature, and moisture.

Step 1: Preparation & Inertion Oven-dry all glassware at 120°C overnight. Assemble the apparatus while hot and purge the reaction flask with inert gas (N₂ or Argon) to definitively exclude atmospheric moisture.

Step 2: Dissolution Suspend or dissolve 10.0 mmol of the starting acid hydrazide in 20 mL of anhydrous propan-2-ol or absolute ethanol[1][5]. Ensure the mixture is stirring vigorously.

Step 3: Controlled Addition Dissolve 10.0 mmol of the target isothiocyanate in 5 mL of the same anhydrous solvent. Add this solution dropwise to the hydrazide suspension at room temperature over a period of 15–20 minutes. Causality note: Slow addition prevents local concentration spikes that favor symmetrical thiourea formation.

Step 4: Reaction & Monitoring Gently heat the mixture to a mild reflux (or ~60°C) for 2–4 hours[5]. Do not exceed 4 hours unmonitored. Monitor the reaction progress strictly by TLC (e.g., Hexane:EtOAc 1:1) or LC-MS to ensure consumption of starting materials without over-reaction into cyclized products.

Step 5: Isolation & Purification Allow the reaction mixture to cool slowly to room temperature. The target acylthiosemicarbazide will typically precipitate as a crystalline solid[1]. Collect the precipitate via vacuum filtration. Wash the filter cake with cold, anhydrous solvent to remove any trace unreacted isothiocyanate, followed by a brief wash with cold water. Dry the purified product in a vacuum desiccator[5].

Part 6: References

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Technical Support Center: Stability Testing of 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide in Solution

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the stability testing of 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity and robustness of your stability studies.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the stability of 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide.

Q1: What are the primary degradation pathways I should be concerned about for this molecule?

A1: Based on its chemical structure, the primary degradation pathways for 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide are anticipated to be hydrolysis, oxidation, and photolysis. The thiosemicarbazide moiety is susceptible to both hydrolysis and oxidation, while the phenoxyacetyl and benzoyl groups may influence the molecule's photosensitivity.[1][2][3]

Q2: What are the initial steps for conducting a forced degradation study?

A2: A forced degradation study, also known as stress testing, is crucial for understanding the intrinsic stability of the molecule.[4][5] The initial steps involve subjecting a solution of the compound to a variety of stress conditions, including acidic, basic, oxidative, thermal, and photolytic stress, as recommended by ICH guidelines Q1A(R2).[1][2][6] The goal is to achieve 5-20% degradation to ensure that the degradation products are generated at a detectable level without completely destroying the parent molecule.[1][7]

Q3: How do I select an appropriate analytical technique for stability testing?

A3: A stability-indicating analytical method is essential. High-Performance Liquid Chromatography (HPLC) with a photodiode array (PDA) detector is the most common and recommended technique.[8][9] This method should be capable of separating the parent compound from all potential degradation products, ensuring that the assay is specific and accurate.[10]

Q4: Are there any specific safety precautions I should take when handling this compound and its degradation products?

A4: While specific toxicity data for 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide may be limited, it is prudent to handle the compound and its degradation products with care in a well-ventilated laboratory, using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. The safety of novel compounds and their degradation products is often unknown.

II. Troubleshooting Guide

This section provides solutions to specific issues that may arise during your experiments.

Issue 1: No degradation is observed under initial stress conditions.

• Question: I've subjected my compound to mild acidic and basic conditions, but I'm not seeing any degradation. What should I do?

• Answer: If initial mild stress conditions (e.g., 0.1N HCl or 0.1N NaOH at room temperature) do not induce degradation, you should incrementally increase the severity of the conditions. This can be achieved by:

  • Increasing the concentration of the acid or base (e.g., to 1N).

  • Increasing the temperature (e.g., to 60-80°C).

  • Extending the duration of exposure.

  It is crucial to monitor the experiment at regular intervals to avoid excessive degradation. The goal is to find conditions that yield the target 5-20% degradation.[1][7]

Issue 2: The compound degrades too rapidly, making it difficult to identify primary degradation products.

• Question: My compound completely degrades within minutes of adding a strong oxidizing agent. How can I control the reaction?

• Answer: Rapid degradation can be controlled by modifying the experimental conditions. For oxidative stress, consider the following adjustments:

  • Decrease the concentration of the oxidizing agent (e.g., use 3% H₂O₂ instead of 30%).

  • Lower the reaction temperature.

  • Reduce the exposure time and sample at more frequent, shorter intervals.

  The aim is to slow down the degradation process to allow for the identification of initial degradation products.

Issue 3: Poor chromatographic resolution between the parent peak and a degradation product.

• Question: I have a degradation product peak that is co-eluting with my parent compound peak in the HPLC analysis. How can I improve the separation?

• Answer: Achieving good resolution is critical for a stability-indicating method.[9] To improve separation, you can systematically optimize your HPLC method:

  • Mobile Phase Composition: Vary the ratio of your organic solvent (e.g., acetonitrile or methanol) to the aqueous buffer.

  • pH of the Aqueous Phase: Adjusting the pH can alter the ionization state of your compound and its degradants, significantly impacting retention times.

  • Column Chemistry: If modifying the mobile phase is insufficient, consider trying a column with a different stationary phase (e.g., C8 instead of C18, or a phenyl column).

  • Gradient Elution: If you are using an isocratic method, switching to a gradient elution can often provide better separation of complex mixtures.[8]

Issue 4: The mass balance of the stability study is not within the acceptable range (95-105%).

• Question: After analyzing my stressed samples, the total amount of the parent compound and the detected degradation products is significantly less than 100%. What could be the reason?

• Answer: A poor mass balance can indicate several issues:

  • Non-chromophoric Degradants: Some degradation products may not have a UV chromophore and are therefore not detected by the PDA detector. Consider using a universal detector like a Charged Aerosol Detector (CAD) or a Mass Spectrometer (MS) in parallel.

  • Volatile Degradants: Degradation may have produced volatile compounds that are lost during sample preparation or analysis.

  • Precipitation: The degradation products might be insoluble in the chosen solvent and have precipitated out of the solution.

  • Adsorption: The parent compound or its degradants may be adsorbing to the sample vials or HPLC column.

  Thorough investigation of these possibilities is necessary to ensure the validity of your stability data.

III. Experimental Protocols

This section provides detailed step-by-step methodologies for conducting a forced degradation study.

Protocol 1: Preparation of Stock and Working Solutions

• Stock Solution: Accurately weigh and dissolve 10 mg of 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide in a suitable solvent (e.g., acetonitrile or methanol) to a final volume of 10 mL to obtain a concentration of 1 mg/mL.

• Working Solution: Dilute the stock solution with the same solvent to a final concentration of 100 µg/mL. This working solution will be used for the stress studies.

Protocol 2: Forced Degradation (Stress) Studies

The following conditions are recommended starting points and should be adjusted to achieve the target 5-20% degradation.[1][4]

Stress Condition	Procedure
Acid Hydrolysis	Mix 1 mL of the working solution with 1 mL of 1N HCl. Keep the mixture at 60°C for 24 hours. At specified time points (e.g., 2, 4, 8, 24 hours), withdraw an aliquot, neutralize with an equivalent amount of 1N NaOH, and dilute with the mobile phase to the initial concentration.
Base Hydrolysis	Mix 1 mL of the working solution with 1 mL of 1N NaOH. Keep the mixture at 60°C for 24 hours. At specified time points, withdraw an aliquot, neutralize with an equivalent amount of 1N HCl, and dilute with the mobile phase.
Oxidative Degradation	Mix 1 mL of the working solution with 1 mL of 3% H₂O₂. Keep the mixture at room temperature for 24 hours, protected from light. At specified time points, withdraw an aliquot and dilute with the mobile phase.
Thermal Degradation	Place the solid compound in a thermostatically controlled oven at 80°C for 48 hours. Also, reflux the working solution at 80°C for 24 hours. At specified time points, withdraw an aliquot of the solution or dissolve a weighed amount of the solid and dilute with the mobile phase.
Photolytic Degradation	Expose the working solution to a photostability chamber with a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[11] A control sample should be wrapped in aluminum foil to protect it from light.

Protocol 3: Stability-Indicating HPLC Method

A starting point for a stability-indicating HPLC method is provided below. This method will likely require optimization for your specific compound and its degradation products.[10][12]

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Phosphoric acid in water
Mobile Phase B	Acetonitrile
Gradient	Time (min)
0
20
25
26
30
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	254 nm (or a wavelength of maximum absorbance for the parent compound)
Injection Volume	10 µL

IV. Visualizations

Experimental Workflow

Caption: Experimental workflow for the forced degradation study of 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide.

Potential Degradation Pathways

Caption: Postulated major degradation pathways for 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide under stress conditions.

V. References

• ICH, Q1A(R2) Stability Testing of New Drug Substances and Products, International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (2003). [Link]

• ICH, Stress Degradation Study, International Journal of Creative Research Thoughts (IJCRT) (2021). [Link]

• FDA Guidance for Industry: Q1A(R2)Stability Testing of New Drug Substances and Products, ECA Academy. [Link]

• ICH, Q1B Photostability Testing of New Drug Substances and Products, International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (1996). [Link]

• Q1A(R2) Stability Testing of New Drug Substances and Products, FDA (2018). [Link]

• FDA Stability Testing Guidelines, Scribd. [Link]

• Q1 Stability Testing of Drug Substances and Drug Products, FDA (2025). [Link]

• Guidance for Industry Q1A(R2) Stability Testing of New Drug Substances and Products, FDA. [Link]

• Forced Degradation Study as per ICH Guidelines | What Q1A(R2) Expects, YouTube (2025). [Link]

• Thermal analysis, antimicrobial and antioxidant studies of thiosemicarbazone derivatives, ResearchGate (2023). [Link]

• Benzil Photoperoxidations in Polymer Films and Crosslinking by the Resultant Benzoyl Peroxides in Polystyrene and Other Polymers, PMC (2015). [Link]

• Thiosemicarbazones as versatile photoswitches with light-controllable supramolecular activity, Chemical Science (2025). [Link]

• Development of forced degradation and stability indicating studies of drugs—A review, Journal of Pharmaceutical Analysis (2012). [Link]

• Photo-degradation behavior of seven benzoylurea pesticides with C3N4 nanofilm and its aquatic impacts on Scendesmus obliquus, PubMed (2021). [Link]

• Chemical Stability of Imidazole-Thiosemicarbazides in Solvents: NBO Studies and Theoretical Absorption Spectrum, R Discovery (2023). [Link]

• Antitumor Activity and Physicochemical Properties of New Thiosemicarbazide Derivative and Its Co(II), Ni(II), Cu(II), Zn(II) and Cd(II) Complexes, MDPI (2022). [Link]

• Photosensitivity Reactions Induced by Photochemical Degradation of Drugs, PMC (2017). [Link]

• Photochemical Transformation of Benzil Carbonyl Pendant Groups in Polystyrene Copolymers to Benzoyl Peroxide Carbonyl Moieties and the Consequences of Their Thermal and Photochemical Decomposition, ACS Publications (2002). [Link]

• Chemical Stability of Imidazole-Thiosemicarbazides in Solvents: NBO Studies and Theoretical Absorption Spectrum, Science Journal of Chemistry (2023). [Link]

• Photochemical Products of Benzyl Benzoate: Possible Formation of Skin Allergens, J-STAGE (2026). [Link]

• Development and validation of a stability-indicating RP-HPLC-FLD method for determination of 5-[(4-chlorophenoxy) methyl], International Journal of Pharmaceutical Sciences and Research (2015). [Link]

• Occurrence and transformation of phenoxy acids in aquatic environment and photochemical methods of their removal: a review, PMC (2017). [Link]

• Stability-indicating HPLC method optimization using quality, Journal of Applied Pharmaceutical Science (2025). [Link]

• Stability Indicating HPLC Method Development: A Review, IRJPMS (2024). [Link]

• Retarding Oxidative and Enzymatic Degradation of Phenolic Compounds Using Large-Ring Cycloamylose, PMC (2020). [Link]

• Development and Validation of a Stability-Indicating RP-HPLC Method for the Simultaneous Determination of Phenoxyethanol, Methylparaben, Propylparaben, Mometasone Furoate, and Tazarotene in Topical Pharmaceutical Dosage Formulation, PMC (2013). [Link]

• Antioxidative activity of some phenoxy and organophosphorous compounds, PubMed (1998). [Link]

• Development of forced degradation and stability indicating studies of drugs-A review, ResearchGate (2014). [Link]

• Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents, PMC (2025). [Link]

• Development and Validation of a Stability-Indicating RP-HPLC Method for the Simultaneous Determination of Phenoxyethanol, SciSpace (2025). [Link]

• Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond, Research Square (2022). [Link]

• Review on Forced Degradation Studies, International Journal of Innovative Science and Research Technology (2021). [Link]

• Forced Degradation in Pharmaceuticals – A Regulatory Update, JPR (2023). [Link]

• Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond, OUCI (2022). [Link]

• Oxidised Degradation Products of APIs, Hypha Discovery. [Link]

• Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review, Jetir.org. [Link]

• Phenoxyacetic acid, Wikipedia. [Link]

• Hydrolytic stability of phenolic antioxidants and its effect on their performance in high-density polyethylene, ResearchGate (2025). [Link]

• How Organic Substances Promote the Chemical Oxidative Degradation of Pollutants: A Mini Review, MDPI (2021). [Link]

• Radiolytic Transformations of Chlorinated Phenols and Chlorinated Phenoxyacetic Acids, ResearchGate (2015). [Link]

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Technical Support Center: Crystallization of 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide

Welcome to the technical support center for the crystallization of 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide and related derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this class of compounds. My approach is to explain the causality behind each experimental choice, providing you with a robust framework for troubleshooting.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered during the crystallization of complex organic molecules like thiosemicarbazide derivatives.

Q1: I'm not getting any crystals, even after extended cooling. What are the next steps?

A1: This is a classic problem that almost always points to insufficient supersaturation. Supersaturation is the essential driving force for crystallization; without it, molecules will happily remain in solution. Here is a systematic approach to induce crystal formation:

• Induce Nucleation: Crystal growth requires an initial "seed" or nucleation site.

  • Scratching: Gently scratch the inside surface of the flask at the air-liquid interface with a glass rod. This action can release microscopic glass particles that serve as nucleation sites.

  • Seed Crystals: If you have a tiny amount of pure solid from a previous attempt, add a single seed crystal to the cooled solution. This provides a perfect template for further crystal growth.

  • Lower Temperature: After an initial cooling period at room temperature, move the flask to an ice bath or a refrigerator (0-4°C) to further decrease the compound's solubility and promote crystallization.

• Increase Concentration: It's possible you used too much solvent, preventing the solution from becoming supersaturated upon cooling.

  • Gently heat the solution to boil off a portion of the solvent. A good rule of thumb is to reduce the volume by 10-20% and then allow it to cool again.

  • If you are concerned about thermal degradation, remove the solvent under reduced pressure using a rotary evaporator and attempt the crystallization again from a smaller volume.

• Re-evaluate Your Solvent System: The chosen solvent may be too effective, keeping your compound soluble even at low temperatures. A good crystallization solvent should dissolve the compound when hot but have low solubility when cold. Consider using a solvent pair (see Protocol 2).

Q2: My compound separated as an oil instead of crystals. How do I fix "oiling out"?

A2: "Oiling out" occurs when the solute's solubility limit is exceeded at a temperature above its melting point, causing it to separate as a liquid phase instead of a solid crystal lattice. This is a common issue with compounds containing flexible side chains or impurities.

• Causality: The solution becomes supersaturated while it is still too warm. The compound, wanting to leave the solution but lacking the energy to form an ordered crystal lattice, separates as a supercooled liquid (an oil). Impurities can also disrupt the crystallization process and encourage oiling.

Troubleshooting Strategies:

• Reduce the Cooling Rate: Rapid cooling is a primary cause of oiling out.

  • Allow the flask to cool to room temperature on the benchtop, insulated from the cold surface by placing it on a cork ring or paper towels.

  • Consider leaving the hot solution on a cooling hot plate or in a warm bath to slow the process even further.

• Decrease Solute Concentration: The solution may be too concentrated.

  • Re-heat the mixture to dissolve the oil, add a small amount (5-10% volume) of additional hot solvent, and then attempt to cool it slowly again. This lowers the saturation temperature, giving the molecules more time to align into a crystal lattice before separating.

• Change the Solvent: Try a solvent with a lower boiling point. This ensures the solution cools to a lower temperature before saturation is reached, which may be below the compound's melting point in the solvent mixture.

• Purify the Material: If oiling persists, impurities may be the culprit. Consider purifying the material by column chromatography before re-attempting crystallization.

Q3: Crystals formed, but they are very fine needles or powder. How can I grow larger, higher-quality crystals?

A3: The formation of fine powder or tiny needles indicates that nucleation occurred too rapidly and extensively. When countless small crystals form at once, they compete for the solute, preventing any of them from growing large. The goal is to slow down the crystallization process dramatically.

• Causality: The level of supersaturation was too high, too quickly. An ideal crystallization involves slow growth over a period of 20 minutes or more.

Optimization Strategies:

• Use More Solvent: The most reliable method is to dissolve the compound in slightly more than the minimum amount of hot solvent required. This reduces the degree of supersaturation at any given temperature during cooling, slowing down nucleation and promoting slower, more orderly crystal growth.

• Insulate the Flask: To ensure slow cooling, insulate the flask by wrapping it in glass wool or placing it inside a large beaker packed with insulating material. This minimizes temperature gradients and allows for the growth of larger, more uniform crystals.

• Try Vapor Diffusion: For obtaining high-quality single crystals suitable for X-ray diffraction, the vapor diffusion method is superior as it achieves supersaturation over days or weeks (see Protocol 3).

Q4: My crystallization yield is very low. How can I improve it?

A4: A low yield suggests that a significant amount of your compound remained dissolved in the mother liquor.

Methods to Improve Yield:

• Minimize Solvent Usage: During the initial dissolution step, use only the absolute minimum amount of hot solvent necessary to fully dissolve the solid. Adding solvent dropwise near the boiling point is a good practice.

• Maximize Cooling: After crystals have formed at room temperature, cool the flask in an ice bath for at least 30 minutes before filtration. This will maximize the precipitation of the compound from the solution.

• Check the Mother Liquor: After filtering your crystals, test the mother liquor for remaining product. Dip a glass rod into the filtrate, remove it, and let the solvent evaporate. If a significant solid residue forms on the rod, more product can be recovered. You can recover a second crop of crystals by boiling off some of the solvent from the mother liquor and re-cooling. Note that this second crop may be less pure than the first.

• Prevent Premature Crystallization: Ensure you perform a hot filtration step if there are insoluble impurities. If crystals form in the funnel during this step, you will lose product. Use a pre-heated funnel and a small amount of extra hot solvent to prevent this.

Q5: What solvents are a good starting point for 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide?

A5: While there is no universal solvent, the structure of your molecule provides clues for solvent selection. It has aromatic rings (soluble in solvents like toluene, chloroform), a polar thiosemicarbazide core (soluble in polar solvents like ethanol, methanol, DMF), and ether/amide linkages.

Solvent Class	Recommended Solvents	Rationale & Considerations
Alcohols	Ethanol, Methanol, Isopropanol	Often a good starting point for thiosemicarbazide derivatives. They are polar enough to dissolve the compound when hot but often allow for precipitation upon cooling.
Aromatic	Toluene	Can be effective for compounds with significant aromatic character. Toluene often produces high-quality crystals.
Esters	Ethyl Acetate	A medium-polarity solvent that is a good all-around choice for many organic compounds.
Halogenated	Dichloromethane (DCM)	Often too good a solvent to be used alone, but excellent as the "good" solvent in a solvent-pair system with an antisolvent like hexane or heptane.
Solvent Pairs	Ethanol/Water, DCM/Hexane, Toluene/Heptane	Highly effective for difficult crystallizations. Allows for fine-tuning of the solvent environment to achieve ideal supersaturation.

Starting Approach: Begin by testing solubility in ethanol or ethyl acetate. If it is highly soluble at room temperature, consider a less polar solvent or a solvent-pair system like DCM/hexane. If it is poorly soluble even when hot, try a more polar solvent like DMF, used sparingly.

Visualized Troubleshooting Workflow

The following diagram outlines a logical progression for troubleshooting common crystallization issues.

Caption: Steps for performing solvent-antisolvent crystallization.

Protocol 3: Vapor Diffusion

This is an excellent method for obtaining high-quality single crystals from a very small amount of material, as it promotes very slow crystallization.

• Preparation: Dissolve your compound (a few milligrams) in 0.5-1 mL of a relatively volatile "good" solvent (e.g., DCM or THF) in a small, open vial.

• Setup: Place this small vial inside a larger beaker or jar that contains a 5-10 mL pool of the "antisolvent" (e.g., hexane or pentane). The level of the antisolvent in the large jar must be below the top of the inner vial.

• Diffusion: Seal the larger container (e.g., with a lid or parafilm).

• Crystal Growth: Over several hours to days, the volatile antisolvent will slowly diffuse in the vapor phase into the inner vial containing your compound solution. This gradual change in solvent composition will slowly bring your solution to supersaturation, promoting the growth of a few large, high-quality crystals.

• Isolation: Once suitable crystals have formed, carefully remove the inner vial, decant the mother liquor with a pipette, and allow the crystals to dry.

References

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. [Link]

• Reddit r/chemistry. (2014, August 4). Veteran chemists, have any advice on recrystallization for an inexperienced undergrad?[Link]

• Syguda, A., et al. (2022). Synthesis and anticonvulsant activity of phenoxyacetyl derivatives of amines, including aminoalkanols and amino acids. PMC. [Link]

• University of York. Problems with Recrystallisations. [Link]

• University of California, Irvine. Recrystallization-1.doc.pdf. [Link]

• University of Geneva. Guide for crystallization. [Link]

• Kasséhin, U. C., et al. (2014). Solvent effect and catalysis in the synthesis of thiosemicarbazone derivatives from ketones and 4-phenylthiosemicarbazide. SciSpace. [Link]

• California State University, Long Beach. SOP: CRYSTALLIZATION. [Link]

• PraxiLabs. (2022, November 7). Recrystallization Definition, Principle & Purpose. [Link]

• Chemistry LibreTexts. (2023, January 29). Recrystallization. [Link]

• EBSCO. (2024). Recrystallization (chemistry) | Chemistry | Research Starters. [Link]

• NextSDS. 1-(2-(4-ETHYLPHENOXY)ACETYL)-4-BENZOYLTHIOSEMICARBAZIDE — Chemical Substance Information. [Link]

• Google Patents.

• Khan, K. M., et al. (2015). Synthesis, structural elucidation and cytotoxicity of new thiosemicarbazone derivatives. [Link]

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• El-Ayaan, U., et al. (2013). Synthesis and Characterization of Some New Cu(II), Ni(II) and Zn(II) Complexes with Salicylidene Thiosemicarbazones: Antibacterial, Antifungal and in Vitro Antileukemia Activity. MDPI. [Link]

• Dündar, Y., et al. (2007). Synthesis of Some New 1-Acylthiosemicarbazides and 1,2,4-Triazol-5-Thiones, and Their Analgesic and Anti-Inflammatory Activities. TÜBİTAK Academic Journals. [Link]

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• Obydennov, D. L., et al. (2022). Crystallization of Nano-Sized Macromolecules by the Example of Hexakis-[4-{(N-Allylimino)methyl}phenoxy]cyclotriphosphazene. MDPI. [Link]

• Martins, F. T., et al. (2021). Obtaining Cocrystals by Reaction Crystallization Method: Pharmaceutical Applications. [Link]

• Fares, M., et al. (2013). Synthesis, Characterization and Antibacterial Activity of some Novel Thiosemicarbazides, 1,2,4-Triazol-3-thiols and their S-substituted Derivatives. PMC. [Link]

• Scilit. Phase Transfer Catalyzed Synthesis of 1-Aryloxyacetyl-4-(5-aryl-2-furoyl)-thiosemicarbazide Derivatives. [Link]

• Cruz, C., et al. (2021). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. PMC. [Link]

• Luft, J. R., & Snell, E. H. (2011). Crystallization of Macromolecules. PMC. [Link]

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Reference Data & Comparative Studies

Validation of in vitro antimicrobial results with in vivo efficacy studies

Title: Bridging the Translational Gap: Validating In Vitro Antimicrobial Results with In Vivo Efficacy Models

As a Senior Application Scientist in antimicrobial drug discovery, one of the most critical bottlenecks I observe is the translational failure of novel compounds moving from the Petri dish to the mammalian host. The Minimum Inhibitory Concentration (MIC) is a foundational metric, but it is a static measurement that fails to account for the dynamic interplay of drug clearance, protein binding, and tissue penetration[1].

To successfully predict clinical outcomes, we must transition from static in vitro observations to dynamic in vivo efficacy studies using robust Pharmacokinetic/Pharmacodynamic (PK/PD) modeling[2]. This guide objectively compares in vitro and in vivo methodologies, evaluates standard animal models, and provides a self-validating experimental framework for the murine neutropenic thigh model.

Part 1: The Analytical Divide: In Vitro Assays vs. In Vivo Realities

Relying solely on in vitro data often leads to clinical attrition. While assays like MIC, Minimum Bactericidal Concentration (MBC), and time-kill curves provide a semi-mechanistic understanding of a drug's potency[3], they are isolated from host physiology.

In vivo models introduce variables such as the volume of distribution ( Vd​ ), half-life ( t1/2​ ), and serum protein binding. Efficacy is not driven by the absolute dose, but by the exposure of the free (unbound) drug relative to the MIC at the site of infection[2]. This relationship is quantified by three primary PK/PD indices:

• f Cmax/MIC: Peak concentration of free drug (drives aminoglycosides).

• f AUC/MIC: Area under the free drug concentration-time curve (drives fluoroquinolones, glycopeptides, and daptomycin)[4].

• f T>MIC: Percentage of the dosing interval where free drug exceeds the MIC (drives β -lactams)[2].

Table 1: Predictive Value Comparison of Antimicrobial Assays

Assay / Model	Primary Output	Physiological Relevance	Causality / Limitations
Broth Microdilution (MIC)	Static potency ( μ g/mL)	Low	Fails to capture bactericidal rate or post-antibiotic effect (PAE). Cannot predict dosing intervals[1].
Time-Kill Kinetics	Dynamic killing rate	Moderate	Captures concentration- vs. time-dependent killing[3], but lacks physiological drug clearance.
Murine Septicemia Model	Survival (ED 50​ )	Moderate	Rapid screen for systemic bioavailability. Fails to quantify tissue penetration or precise PK/PD drivers.
Neutropenic Thigh Model	Log 10​ CFU reduction	High	The gold standard. Isolates direct drug efficacy from host immunity, allowing precise mathematical PK/PD fitting[5].

Part 2: Selecting the Right In Vivo Efficacy Model

Choosing the correct in vivo model dictates the quality of your translational data.

• The Murine Septicemia Model: Involves intraperitoneal (IP) injection of bacteria with mucin to induce rapid, lethal systemic infection. It is a binary survival assay. While useful for rapid screening of oral bioavailability, it is too aggressive for nuanced PK/PD modeling.

• The Murine Pneumonia Model: Utilizes intranasal or intratracheal instillation. It is critical for drugs targeting respiratory pathogens (e.g., S. pneumoniae, P. aeruginosa), as it accounts for pulmonary surfactant binding—a factor that famously inactivates daptomycin.

• The Murine Neutropenic Thigh Model: The workhorse of antimicrobial development[4]. By injecting bacteria directly into the highly vascularized thigh muscle of an immunosuppressed mouse, we create a localized, quantifiable infection that rapidly equilibrates with plasma drug concentrations.

Part 3: Experimental Protocol: The Self-Validating Murine Neutropenic Thigh Model

To determine which PK/PD index drives your novel antimicrobial, you must execute a Dose Fractionation Study within the neutropenic thigh model[6]. If you simply increase a drug dose, Cmax, AUC, and T>MIC all increase simultaneously. Fractionation (e.g., giving 100 mg once daily vs. 25 mg every 6 hours) decouples these variables, revealing the true driver of efficacy[5].

Step-by-Step Methodology & Causality

1. Induction of Neutropenia:

• Protocol: Administer Cyclophosphamide via IP injection at 150 mg/kg on Day -3, and 100 mg/kg on Day -1 prior to infection[4].

• Causality: Cyclophosphamide is an alkylating agent that depletes leukocytes. This step is non-negotiable for PK/PD modeling; it removes the host immune response, ensuring that any observed reduction in bacterial load is strictly due to the direct bactericidal activity of the drug. This creates a self-validating mathematical system.

2. Bacterial Inoculation:

• Protocol: On Day 0, inject 0.1 mL of a logarithmic-phase bacterial suspension ( 105 to 106 CFU/mL) intramuscularly (IM) into each posterior thigh[4].

• Causality: The thigh muscle provides a contained environment with predictable interstitial fluid dynamics, allowing accurate correlation between plasma PK and tissue PD.

3. Treatment Initiation & Dose Fractionation:

• Protocol: Begin antimicrobial therapy exactly 2 hours post-inoculation[5]. Administer total daily doses fractionated into q24h, q12h, q6h, and q3h regimens[6].

• Causality: The 2-hour delay allows the bacteria to adapt to the in vivo environment and enter the exponential growth phase, mimicking an acute clinical infection. Fractionating the dose ensures that for a single total daily dose (e.g., constant AUC), the Cmax and T>MIC are artificially varied, allowing non-linear least squares regression to identify the dominant index[6].

4. Endpoint Harvest & Quantification:

• Protocol: Euthanize animals at 24 hours post-treatment. Aseptically excise, homogenize, and plate the thigh tissue to determine Log 10​ CFU/thigh[5].

• Causality: A 24-hour endpoint standardizes the data to the f AUC 24​ /MIC metric. The change in CFU is plotted against the three PK/PD indices using a sigmoid E max​ (Hill) model. The index yielding the highest coefficient of determination ( R2 ) is the true driver of efficacy[6].

Part 4: Translational Workflow Visualization

The following diagram illustrates the logical progression from in vitro screening to in vivo validation and human dose prediction.

Figure 1: Workflow translating in vitro hits to in vivo efficacy via PK/PD modeling.

Sources

• 1. rxkinetics.com [rxkinetics.com]
• 2. mdpi.com [mdpi.com]
• 3. journals.asm.org [journals.asm.org]
• 4. Pharmacodynamics of Daptomycin in a Murine Thigh Model of Staphylococcus aureus Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In Vivo Pharmacodynamic Characterization of a Novel Odilorhabdin Antibiotic, NOSO-502, against Escherichia coli and Klebsiella pneumoniae in a Murine Thigh Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Traditional PK-PD Indices for Efficacy – Can We Do Better? - PMC [pmc.ncbi.nlm.nih.gov]

ADMET Profiling of Novel Thiosemicarbazides vs. Standard Therapeutics: A Comprehensive Evaluation Guide

Executive Summary

Thiosemicarbazides and their derivatives (thiosemicarbazones) have emerged as privileged scaffolds in medicinal chemistry, exhibiting potent anticancer, antibacterial, and antiviral properties[1]. The presence of the sulfur atom in the thiourea moiety acts as a strong hydrogen bond acceptor and donor, facilitating robust interactions with targets like topoisomerase II, dihydrofolate reductase (DHFR), and bacterial DNA gyrase. However, this same structural feature significantly alters their Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile compared to their oxygen-containing analogs (semicarbazides) and standard clinical drugs.

This guide provides a rigorous, data-driven comparison of the ADMET profiles of novel thiosemicarbazides against reference standards, detailing the mechanistic rationale and self-validating experimental protocols required for robust preclinical evaluation.

Mechanistic Rationale & Pharmacokinetic Divergence

Understanding the pharmacokinetic behavior of thiosemicarbazides requires analyzing their core atomic structure. The substitution of oxygen (in semicarbazides) with sulfur (in thiosemicarbazides) decreases polarity and increases lipophilicity.

The Double-Edged Sword of Sulfur: While increased lipophilicity enhances cell membrane permeability—allowing thiosemicarbazides to effectively penetrate target cells and induce oxidative stress and DNA damage—it also introduces significant metabolic liabilities. Recent comparative analyses demonstrate that thiosemicarbazides exhibit significantly higher plasma protein binding (>85%) and a lower unbound fraction compared to semicarbazides[2]. This leads to a prolonged half-life but concurrently increases the probability of off-target toxicity and cytochrome P450 (CYP) interactions[2].

Conversely, semicarbazides present lower baseline biological activity but are characterized by greater selectivity of action and a lower risk of drug-drug interactions, making them safer but potentially less potent candidates for early-stage trials[3].

Fig 1: Dual-mechanism pathway of thiosemicarbazides inducing apoptosis in cancer cells.

Quantitative ADMET Benchmarking

To objectively evaluate novel thiosemicarbazides, their pharmacokinetic and pharmacodynamic parameters must be benchmarked against both structural analogs and standard therapeutic agents (e.g., Doxorubicin for oncology, Ampicillin for infectious diseases). Data synthesized from recent in silico and in vitro evaluations highlight the following comparative ranges[2][4]:

Pharmacokinetic Parameter	Novel Thiosemicarbazides	Semicarbazide Analogs	Doxorubicin (Anticancer Std)	Ampicillin (Antibacterial Std)
Plasma Protein Binding	High (>85%)	Moderate (~60%)	~75%	~20%
Unbound Fraction (fu)	Low (<15%)	Moderate (30-45%)	~25%	~80%
Metabolic Liability	High (CYP450 interactions)	Low	High	Low
Half-life (t1/2)	Prolonged (12-24 hrs)	Short to Moderate	~30 hours	~1-1.5 hours
Toxicity Profile	High (Oxidative stress)	Low (Higher selectivity)	High (Cardiotoxicity)	Low (Allergic reactions)
Target Binding Energy	-8.32 to -10.23 kcal/mol	-6.5 to -8.0 kcal/mol	-9.5 kcal/mol	-8.25 kcal/mol

Note: Thiosemicarbazide 7-chloroquinoline hybrids have demonstrated superior binding affinities (-10.23 kcal/mol) against target proteins compared to standard Ampicillin (-8.25 kcal/mol), validating their potential despite higher toxicity risks[4].

Self-Validating Experimental Protocols

To ensure scientific integrity, researchers must employ self-validating systems when profiling these compounds. Below are the standardized, step-by-step methodologies for evaluating thiosemicarbazides.

Protocol 1: In Silico ADMET & Lipinski Screening

Causality: Computational screening must precede in vitro testing to filter out compounds that violate Lipinski's Rule of Five or exhibit severe hepatotoxicity. Because the sulfur moiety in thiosemicarbazides can form reactive metabolites, early toxicity screening prevents late-stage clinical attrition[2].

• Ligand Preparation: Generate SMILES strings for the novel thiosemicarbazides. Perform 3D energy minimization using Avogadro or Chem3D.

  • Why: 3D conformation directly dictates Topological Polar Surface Area (TPSA) calculations, which in turn predict Blood-Brain Barrier (BBB) permeability and intestinal absorption.

• Pharmacokinetic Mapping: Input optimized structures into SwissADME and ADMETlab 2.0. Extract data on GI absorption, P-glycoprotein (P-gp) efflux, and CYP450 inhibition.

• Internal Validation Control: Run Doxorubicin and Ampicillin concurrently through the software.

  • Rejection Criteria: If the software's prediction for Doxorubicin's known parameters (e.g., high topological polar surface area, known CYP interactions) deviates by >10% from established clinical databases (e.g., DrugBank), recalibrate the predictive model before scoring the novel compounds.

Fig 2: Step-by-step ADMET profiling workflow from in silico screening to in vitro benchmarking.

Protocol 2: In Vitro Cytotoxicity & Selectivity Profiling (MTT Assay)

Causality:In silico predictions of toxicity must be biologically validated. Testing compounds simultaneously on target cancer lines (e.g., A549 lung cancer) and normal human fibroblasts establishes a Selectivity Index (SI). This differentiates true targeted mechanism-based toxicity (e.g., DHFR inhibition) from non-specific basal cytotoxicity[1][5].

• Cell Culture Preparation: Seed A549 cancer cells and normal human dermal fibroblasts (NHDF) at a density of 1×104 cells/well in 96-well plates. Incubate for 24h at 37°C in 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the thiosemicarbazide derivatives (0.1 µM to 100 µM) in DMSO (final DMSO concentration <0.5%). Treat the cells for 48 hours. Include Doxorubicin as the positive control.

• Viability Quantification: Add 20 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours. Solubilize the formazan crystals with 100 µL of DMSO and measure absorbance at 570 nm using a microplate reader.

• Self-Validating System: Calculate the IC₅₀ using non-linear regression analysis.

  • Rejection Criteria: If the positive control (Doxorubicin) IC₅₀ deviates by >15% from the historical laboratory baseline, or if the negative control (vehicle only) shows >5% cell death, the entire plate is invalidated to prevent false-positive hit selection.

Discussion & Optimization Strategies

While novel thiosemicarbazides routinely outperform standard drugs in raw binding affinity and in vitro potency (often exhibiting IC₅₀ values in the low micromolar range[5]), their ADMET profiles reveal a narrow therapeutic window. The high probability of metabolic liability and plasma protein binding necessitates structural optimization.

Actionable Insight for Drug Developers: If a novel thiosemicarbazide exhibits unacceptable in vivo toxicity, consider a bioisosteric replacement of the sulfur atom with an oxygen atom to create a semicarbazide analog. While this may slightly reduce the compound's raw antiproliferative potency, it reliably improves the pharmacokinetic profile, increases the unbound drug fraction, and significantly lowers the risk of adverse drug interactions[2].

References

• Walczak, Ł. J., & Herbet, M. (2025). Comparison of ADMET profile between thiosemicarbazide and semicarbazide derivatives regarding anticancer properties. Expert Opinion on Drug Metabolism & Toxicology, Taylor & Francis.[Link]

• Sibuh, B. Z., et al. (2024). Synthesis, in vitro biological evaluation and in silico studies of novel pyrrolidine derived thiosemicarbazones as dihydrofolate reductase inhibitors. National Institutes of Health (NIH) / PMC.[Link]

• Universiti Teknologi Malaysia (UTM) Science Proceedings. (2024). Synthesis, Molecular Docking and ADMET Evaluation of Thiosemicarbazide 7-chloroquinoline Hybrids as Potential Antibacterial Agents.[Link]

• National Institutes of Health (NIH) / PMC. (2024). Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial, Antioxidant, and Anticancer Therapeutics.[Link]

Sources

• 1. Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial, Antioxidant, and Anticancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. science.utm.my [science.utm.my]
• 5. Synthesis, in vitro biological evaluation and in silico studies of novel pyrrolidine derived thiosemicarbazones as dihydrofolate reductase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Molecular Docking Analysis of Thiosemicarbazide Analogs: A Guide to Multi-Target Profiling

Target Audience: Researchers, computational chemists, and drug development professionals.

Executive Summary

Thiosemicarbazides are a privileged pharmacophore in medicinal chemistry, characterized by their highly adaptable hydrazinecarbothioamide core (N-N-C(=S)-N). This unique structural motif confers exceptional versatility, allowing these analogs to act as potent inhibitors across a diverse array of enzyme targets, including bacterial ureases, human DNA topoisomerase IIα, and acetylcholinesterase (AChE)[1][2][3].

As a Senior Application Scientist, I have observed that the true challenge in developing these analogs lies in understanding why specific structural substitutions drive selectivity toward one enzyme's active site over another. This guide provides an objective, data-driven comparative analysis of thiosemicarbazide docking performance across three distinct enzymatic environments, providing a self-validating computational framework for rational drug design.

The Causality of Experimental Design: A Self-Validating Protocol

To ensure scientific integrity and trustworthiness, molecular docking cannot be treated as a "black box." Every step in the computational pipeline must be rooted in physical chemistry and validated against experimental controls. Below is the step-by-step methodology required to accurately profile thiosemicarbazide analogs.

Step 1: Ligand Preparation and Tautomeric Control

• Protocol: 2D structures of thiosemicarbazide analogs are sketched and subjected to Density Functional Theory (DFT) optimization (B3LYP/6-31G*).

• The Causality: Thiosemicarbazides exhibit thione-thiol tautomerism. In physiological environments, the thione (C=S) form predominantly drives metal chelation and hydrogen bonding[4]. DFT optimization ensures accurate partial charges, which is critical because the highly polarizable sulfur atom dictates the strength of van der Waals and electrostatic interactions within the active site.

Step 2: Protein Preparation and Metal Parameterization

• Protocol: Crystal structures for Urease (PDB: 3LA4), Topoisomerase IIα (PDB: 1ZXM), and AChE (PDB: 1EVE) are retrieved. Water molecules >3 Å from the active site are removed, and missing hydrogen atoms are added at pH 7.4.

• The Causality: Enzymes like Urease contain a bi-nuclear nickel (Ni2+) center essential for catalytic activity[1]. Standard molecular mechanics force fields often fail to accurately model transition metal coordination. We must employ specialized non-bonded cationic dummy atom models to accurately simulate the coordinate covalent bonds between the thiosemicarbazide sulfur and the Ni2+ ions.

Step 3: Grid Generation and Protocol Validation

• Protocol: Receptor grids are centered on the native co-crystallized ligands. Before screening the thiosemicarbazide library, the native ligand is extracted and re-docked into the generated grid.

• The Causality: This creates a self-validating system . If the Root Mean Square Deviation (RMSD) of the re-docked native ligand exceeds 2.0 Å compared to its crystallographic pose, the grid parameters are rejected and recalibrated. This ensures that the docking algorithm can reliably reproduce known experimental binding modes before any novel analogs are tested.

Step 4: Extra Precision (XP) Docking Execution

• Protocol: Validated grids are used to dock the thiosemicarbazide library using XP scoring functions (e.g., Glide or AutoDock Vina).

• The Causality: XP docking applies severe penalties for steric clashes while rewarding desolvation penalties and specific hydrogen-bonding geometries. This is particularly vital for AChE, which features a deep, narrow ~20 Å catalytic gorge where bulky thiosemicarbazide analogs must perfectly navigate the peripheral anionic site (PAS) to reach the catalytic active site (CAS)[3].

Workflow Visualization

Comparative molecular docking workflow emphasizing metal parameterization and self-validation.

Comparative Performance & Experimental Data

The docking performance and subsequent in vitro efficacy of thiosemicarbazide analogs vary significantly depending on the active site architecture. Below is a comparative summary of binding affinities, experimental IC50 values, and key interaction mechanisms across the three target enzymes.

Table 1: Comparative Docking Scores and In Vitro Efficacy

Target Enzyme	Lead Analog / Derivative	Binding Energy (kcal/mol)	Experimental IC50	Reference Standard	Standard IC50
Urease (Jack Bean)	Morpholine-thiophene thiosemicarbazone (5g)	-8.5	3.80 µM	Thiourea	21.0 µM
Topoisomerase IIα	4-Benzoyl-thiosemicarbazide (Compound 1)	-8.1	0.23 µg/mL	Etoposide	0.50 µg/mL
Acetylcholinesterase	Benzimidazole-thiosemicarbazide (1c)	-9.2	1.30 µM	Donepezil	0.016 µM

Data synthesized from comparative in vitro and in silico evaluations[1][2][3][5].

Table 2: Active Site Architecture and Key Interacting Residues

Target Enzyme	PDB ID	Key Interacting Residues	Primary Interaction Mechanism
Urease	3LA4	Ni2+ ions, KCX217, His246, His272	Metal-coordination (C=S to Ni2+), H-bonding
Topoisomerase IIα	1ZXM	DG13, DT9, Arg503, Gln778	π-π stacking (DNA), H-bonding (N-H to Gln)
Acetylcholinesterase	1EVE	Trp86, Tyr337 (CAS), Trp286 (PAS)	Dual-site spanning, π-π interactions, H-bonding

Mechanistic Insights & Structure-Activity Relationships (SAR)

By analyzing the docking poses, we can extract critical Structure-Activity Relationship (SAR) insights that explain why certain analogs outperform standard therapeutics.

Urease (Bacterial Targets)

The active site of Jack bean urease is highly metallophilic. The most potent thiosemicarbazones (e.g., morpholine-thiophene hybrids) achieve low-micromolar inhibition (IC50 = 3.80 µM) by utilizing their C=S group as a soft Lewis base to directly chelate the hard Ni2+ ions[1]. The addition of electron-withdrawing groups (e.g., halogens) on the phenyl rings enhances the acidity of the N-H protons, strengthening the hydrogen-bonding network with active site residues like His246 and His272.

Topoisomerase IIα (Anticancer Targets)

Unlike urease, Topo IIα inhibition relies heavily on DNA intercalation and ATP-binding pocket blockade. Thiosemicarbazide analogs with bulky substituents (e.g., 4-benzoyl derivatives) exhibit strong binding energies (-8.1 kcal/mol) and potent cytotoxicity against cancer cell lines (IC50 = 0.23 µg/mL)[2][5]. The planar aromatic rings engage in crucial π-π stacking with DNA base pairs, while the hydrazinecarbothioamide core forms a robust hydrogen-bonding network with Gln778 and Arg503[5].

Acetylcholinesterase (Neurodegenerative Targets)

AChE requires ligands to span a deep, narrow gorge. Benzimidazole-based thiosemicarbazides act as highly effective dual-binding site inhibitors[3]. The benzimidazole moiety anchors at the Peripheral Anionic Site (PAS) via π-π interactions with Trp286, while the thiosemicarbazide tail extends deep into the Catalytic Active Site (CAS), forming strong hydrogen bonds with Tyr337 and Trp86. This dual interaction results in highly favorable binding thermodynamics (-9.2 kcal/mol) and excellent in vitro inhibition (IC50 = 1.30 µM)[3].

Conclusion

Comparative molecular docking reveals that the thiosemicarbazide core is not a monolithic pharmacophore; rather, it is a highly adaptable scaffold. By understanding the causality behind metal chelation in urease, π-π stacking in Topo IIα, and gorge-spanning in AChE, researchers can rationally design next-generation analogs. Utilizing a self-validating computational protocol ensures that these in silico predictions translate reliably into robust in vitro efficacy.

References

• Exploration of morpholine-thiophene hybrid thiosemicarbazones for the treatment of ureolytic bacterial infections via targeting urease enzyme: Synthesis, biochemical screening and computational analysis. Frontiers. 1

• Identification of the first-in-class dual inhibitors of human DNA topoisomerase IIα and indoleamine-2,3-dioxygenase 1 (IDO 1) with strong anticancer properties. Taylor & Francis.2

• Synthesis of Benzimidazole–Based Analogs as Anti Alzheimer's Disease Compounds and Their Molecular Docking Studies. PMC. 3

• Synthesis, Characterization, Anticancer, Antioxidant, and In Silico Evaluation of Semicarbazides and Thiosemicarbazides. ACS Omega. 5

• Novel Quinoline-Based Thiosemicarbazide Derivatives: Synthesis, DFT Calculations, and Investigation of Antitubercular, Antibacterial, and Antifungal Activities. ACS Omega. 4

Sources

• 1. Frontiers | Exploration of morpholine-thiophene hybrid thiosemicarbazones for the treatment of ureolytic bacterial infections via targeting urease enzyme: Synthesis, biochemical screening and computational analysis [frontiersin.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Synthesis of Benzimidazole–Based Analogs as Anti Alzheimer’s Disease Compounds and Their Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Head-to-Head Comparison of the Antibacterial Spectrum of Thiosemicarbazide Derivatives: A Comprehensive Guide

As antimicrobial resistance (AMR) accelerates, the demand for novel pharmacophores that bypass traditional resistance mechanisms has never been higher. As application scientists, we must approach antimicrobial drug development not merely as a screening exercise, but as a rigorous investigation of structure-activity relationships (SAR) and target engagement.

Thiosemicarbazide derivatives have emerged as highly potent scaffolds, primarily due to their ability to inhibit bacterial type IIA topoisomerases[1]. This guide provides a head-to-head objective comparison of the antibacterial spectrum of various thiosemicarbazide derivatives, dissecting the causality behind their structural design, their mechanisms of action, and the self-validating experimental protocols required to evaluate them.

Structural Determinants of Antibacterial Activity (The "Why")

The antibacterial spectrum of a thiosemicarbazide derivative is not random; it is strictly dictated by its substituent groups, which govern both cellular penetration and target binding affinity.

• Substituent Position (Spatial Geometry): The placement of functional groups on the thiosemicarbazide core drastically alters efficacy. For instance, placing a 3-methoxyphenyl moiety at the 4-position yields significantly higher bactericidal activity against Staphylococcus aureus than placing the exact same moiety at the 1-position[2]. This positional shift optimizes the molecule's geometry for the DNA gyrase binding pocket.

• Halogenation (Lipophilicity & Penetration): Introducing halogen atoms (fluorine, chlorine, or trifluoromethyl groups) enhances the lipophilicity of the compound. An ortho-fluorophenyl substitution allows the molecule to effectively penetrate the thick peptidoglycan layer of Gram-positive bacteria, achieving Minimum Inhibitory Concentrations (MICs) as low as 32 µg/mL[2].

• The Gram-Negative Barrier: Most thiosemicarbazides exhibit excellent Gram-positive activity but fail against Gram-negative strains like Escherichia coli and Pseudomonas aeruginosa[1][2]. This is due to the highly restrictive outer lipopolysaccharide (LPS) membrane and active efflux pumps. However, extreme lipophilic modifications, such as combining an N4-ethyl group with a 4-fluorobenzoyl moiety, can force LPS penetration, unlocking rare and potent efficacy against E. coli[3].

Head-to-Head Antibacterial Spectrum Comparison

To objectively evaluate these derivatives, we must compare their MICs across standardized bacterial panels. The table below synthesizes quantitative data from recent structural optimizations, highlighting the stark contrast between Gram-positive and Gram-negative efficacy.

Compound Class / Specific Derivative	Key Structural Feature	Gram-Positive Efficacy (MIC)	Gram-Negative Efficacy (MIC)	Primary Target Organisms
Compound 7 (4-benzoyl-1-(2-methyl-furan-3-ylcarbonyl)thiosemicarbazide)	Furan ring + Benzoyl at N1/N4	16 – 25 µg/mL	>100 µg/mL (Inactive)	S. aureus (incl. MRSA), E. faecalis[1]
Compound T4A (ortho-fluorophenyl thiosemicarbazide)	ortho-Fluorine on phenyl ring	32 – 64 µg/mL	>256 µg/mL (Inactive)	Staphylococcus spp.[2]
Compound 3 (1-(4-fluorobenzoyl)-N4-ethyl-thiosemicarbazide)	N4-ethyl + 4-fluorobenzoyl	Weak / Moderate	0.1 – 0.4 µM	E. coli[3]
4-benzoyl-1-dichlorobenzoyl-thiosemicarbazides	Dichlorobenzoyl at N1	0.49 – 15.63 µg/mL	>1000 µg/mL (Inactive)	Bacillus spp., M. luteus[4]
Compound L1 (Pyridine-derived thiosemicarbazone)	2-pyridinecarboxaldehyde	10 mg/L	>100 mg/L (Inactive)	Bacillus cereus[5]

Data Interpretation: The data clearly demonstrates that while benzoyl and dichlorobenzoyl substitutions (e.g., Compound 7 and the dichlorobenzoyl series) yield exceptional sub-microgram potency against Gram-positive pathogens like Bacillus and Staphylococcus[1][4], overcoming the Gram-negative barrier requires highly specific aliphatic/lipophilic tuning (Compound 3)[3].

Mechanism of Action & Target Interaction

The primary bactericidal mechanism of active thiosemicarbazide derivatives is the dual inhibition of bacterial type IIA topoisomerases: DNA Gyrase and Topoisomerase IV [1].

Unlike human topoisomerases, bacterial DNA gyrase is uniquely responsible for introducing negative supercoils into DNA ahead of the replication fork. By docking into the GyrA/GyrB subunits, thiosemicarbazides stabilize the DNA-enzyme cleavage complex. This prevents the religation of double-strand breaks, leading to an immediate halt in DNA replication and subsequent bacterial cell death.

Fig 1: Mechanism of action of thiosemicarbazides targeting bacterial topoisomerases.

Standardized Experimental Protocols

To ensure scientific integrity, every protocol must act as a self-validating system. The following methodologies detail the critical steps and the causality behind them for evaluating thiosemicarbazide derivatives.

Protocol A: Self-Validating Broth Microdilution Assay (MIC Determination)

This assay determines the lowest concentration of the compound that completely inhibits visible bacterial growth.

• Compound Preparation: Dissolve the synthesized thiosemicarbazide in 100% DMSO to create a stock solution. Causality: Thiosemicarbazides are highly lipophilic. However, the final concentration of DMSO in the assay well must not exceed 1% (v/v) to prevent vehicle-induced bacterial toxicity, which would result in false-positive MIC readings[5].

• Inoculum Standardization: Prepare a bacterial suspension in Mueller-Hinton broth adjusted to a 0.5 McFarland standard. Causality: This ensures a standardized starting inoculum of approximately 1.5×108 CFU/mL. Variations in initial bacterial load will drastically shift the MIC readout.

• Assay Assembly (96-Well Plate): Perform two-fold serial dilutions of the compound (e.g., 256 µg/mL down to 0.125 µg/mL).

  • Self-Validation Controls: You must include a Positive Control (e.g., Ciprofloxacin, 0.5 µg/mL) to validate strain susceptibility, a Negative Control (1% DMSO in broth) to prove the vehicle is non-toxic, and a Sterility Control (broth only).

• Incubation & Readout: Incubate at 37°C for 18–24 hours. Add resazurin dye (which turns from blue to pink in the presence of metabolically active cells) for an objective, spectrophotometric readout of survival.

Protocol B: DNA Gyrase Supercoiling Inhibition Assay

Once a low MIC is established, target engagement must be biochemically validated.

• Reaction Assembly: Combine relaxed pBR322 plasmid DNA, assay buffer, ATP, and purified S. aureus DNA gyrase. Causality: DNA gyrase is an ATP-dependent enzyme; without ATP, the enzyme cannot function, and the assay will fail.

• Compound Incubation: Add the thiosemicarbazide hit compound at varying concentrations (e.g., 1x, 5x, and 10x the established MIC) and incubate for 30 minutes at 37°C.

• Electrophoretic Separation: Terminate the reaction and run the samples on a 1% agarose gel without ethidium bromide (stain post-run). Causality: Active DNA gyrase will convert the relaxed plasmid into a tightly supercoiled form, which migrates rapidly through the gel. If the thiosemicarbazide successfully inhibits the enzyme, the DNA remains relaxed and migrates slowly, providing a clear visual confirmation of target engagement.

Fig 2: Self-validating experimental workflow for MIC determination and target validation.

References

• The Importance of Substituent Position for Antibacterial Activity in the Group of Thiosemicarbazide Derivatives - PMC Source: nih.gov URL:2

• Biological evaluation and molecular modelling study of thiosemicarbazide derivatives as bacterial type IIA topoisomerases inhibitors - Taylor & Francis Source: tandfonline.com URL:1

• Synthesis and in vitro antibacterial evaluation of some thiosemicarbazides and thiosemicarbazones - SCIRP Source: scirp.org URL:3

• Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial, Antioxidant, and Anticancer Therapeutics - MDPI Source: mdpi.com URL:5

• Design, synthesis and biological evaluation of 4-benzoyl-1-dichlorobenzoylthiosemicarbazides as potent Gram-positive antibacterial agents - Taylor & Francis Source: tandfonline.com URL:4

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. The Importance of Substituent Position for Antibacterial Activity in the Group of Thiosemicarbazide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and in vitro antibacterial evaluation of some thiosemicarbazides and thiosemicarbazones [scirp.org]
• 4. tandfonline.com [tandfonline.com]
• 5. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide

As a novel research chemical, 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide requires meticulous handling protocols grounded in a conservative approach to safety. While a specific Safety Data Sheet (SDS) for this compound is not yet established, its structural classification as a thiosemicarbazide derivative necessitates adherence to stringent safety measures due to the known toxicological profiles of related compounds.[1][2] This guide provides a detailed framework for researchers, scientists, and drug development professionals to manage this compound safely, from initial handling to final disposal.

Understanding the Risks: A Structural Perspective

Thiosemicarbazides are a class of compounds recognized for a wide spectrum of biological activities, which also points to their potential for significant physiological effects.[2][3][4] The core thiosemicarbazide moiety (a sulfur atom double-bonded to a carbon, which is also bonded to three nitrogen atoms) is a known toxicophore. For instance, thiosemicarbazide itself is classified as fatal if swallowed.[1] Derivatives can exhibit toxicity through ingestion, dermal contact, or inhalation, and may cause irritation to the skin, eyes, and respiratory system.[5] Therefore, in the absence of specific data for 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide, it must be treated as a hazardous substance.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial when handling this compound. The minimum required PPE should always include a lab coat, chemical splash goggles, long pants, and closed-toe shoes.[6][7][8] However, for comprehensive protection, the following specific recommendations should be followed.

Core PPE Requirements

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles meeting ANSI Z87.1 standards. A face shield worn over goggles is required when there is a risk of splashes, such as during bulk handling or solution preparation.[6][9]	Protects against accidental splashes of the compound in solid or solution form, which could cause serious eye irritation or damage.[5]
Hand Protection	Double-gloving is recommended. An inner glove of a flexible laminate (e.g., Silver Shield) with an outer, heavy-duty, chemically resistant glove (e.g., nitrile or neoprene) is advised for handling the pure compound or concentrated solutions.[9] For incidental contact with dilute solutions, disposable nitrile gloves are the minimum, but must be replaced immediately upon contamination.[6][7]	Provides robust protection against dermal absorption, a potential route of toxicity for thiosemicarbazide derivatives. The use of double gloves offers enhanced safety.
Body Protection	A flame-resistant laboratory coat is the standard.[9] When handling larger quantities or in situations with a higher risk of spills, a chemically resistant apron over the lab coat should be worn.[7]	Minimizes skin contact and protects personal clothing from contamination.[10]
Respiratory Protection	All handling of the solid compound that may generate dust, or of solutions that may produce aerosols, must be conducted within a certified chemical fume hood.[11][12] If a fume hood is not available or during a large-scale spill, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used.[13][14]	Prevents inhalation of the compound, a primary route of exposure that can lead to respiratory irritation and systemic toxicity.

Operational and Disposal Plans: A Step-by-Step Guide

Safe handling extends beyond PPE to include proper operational procedures and a clear plan for waste disposal.

Workflow for Safe Handling

The following diagram illustrates the recommended workflow for handling 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide in a laboratory setting.

Caption: A typical laboratory workflow for handling hazardous research chemicals.

Detailed Experimental Protocols

Receiving and Storage:

• Upon receipt, inspect the container for any damage.

• Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials.[11] The container should be tightly sealed.

• Store the compound in a locked cabinet or an area with restricted access.[1][11][13]

Weighing and Solution Preparation:

• Always perform these operations in a certified chemical fume hood to prevent inhalation of dust or vapors.[12]

• Use a disposable weighing boat or paper.

• When preparing solutions, add the solid to the solvent slowly to avoid splashing.

In Case of a Spill:

• Evacuate the immediate area and alert colleagues.

• For a small spill of solid, carefully sweep it up with appropriate tools and place it in a sealed container for disposal.[1][14] Avoid generating dust.

• For a small liquid spill, absorb it with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

• For a large spill, evacuate the laboratory and follow your institution's emergency procedures.

Disposal Plan

All waste containing 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide must be treated as hazardous waste.

• Solid Waste: Collect all solid waste, including contaminated weighing papers and gloves, in a clearly labeled, sealed hazardous waste container.[11]

• Liquid Waste: Collect all liquid waste in a dedicated, labeled, and sealed hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.

• Disposal: All waste must be disposed of through your institution's environmental health and safety office, following all local, regional, and national regulations.[1][11][13] Do not dispose of this chemical down the drain.[12]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, while holding the eyelids open.[1][15][16] Seek immediate medical attention.
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[14][16] Remove contaminated clothing. Seek medical attention if irritation persists.
Inhalation	Move the individual to fresh air.[12][15] If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[1][14] If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

The following diagram outlines the logical flow of actions in an emergency situation.

Caption: Emergency response flowchart for chemical exposure.

By adhering to these comprehensive safety and handling guidelines, researchers can mitigate the risks associated with 1-(2-(4-Ethylphenoxy)acetyl)-4-benzoylthiosemicarbazide and ensure a safe laboratory environment.

References

• Environmental Health and Safety, University of Washington. Personal Protective Equipment Requirements for Laboratories. [Link]

• Environmental Health & Safety Services, University of Connecticut. Personal Protective Equipment. [Link]

• Department of Chemistry, Dartmouth College. Personal Protective Equipment in Chemistry | Environmental Health and Safety. [Link]

• Office of Environmental Health and Safety, Princeton University. Required Personal Protective Equipment Use in Campus Research Laboratories. [Link]

• SDS Management Software. How To Select Suitable Personal Protective Equipment (PPE) For Working With Chemicals | UK. [Link]

• Loba Chemie. THIOSEMICARBAZIDE FOR SYNTHESIS. [Link]

• Oxford Lab Fine Chem. MATERIAL SAFETY DATA SHEET THIOSEMICARBAZIDE. [Link]

• Unknown. Safety Data Sheet(SDS). [Link]

• NextSDS. 1-(2-(4-ETHYLPHENOXY)ACETYL)-4-BENZOYLTHIOSEMICARBAZIDE — Chemical Substance Information. [Link]

• Szopa, A., et al. Anticancer Activity and Safety Profile of Novel 1-(4-Fluorophenoxyacetyl)-4-substituted Thio/Semicarbazide Derivatives. PMC. [Link]

• Fisher Scientific. SAFETY DATA SHEET. [Link]

• Ghamdi, M. A., et al. Optimized Synthesis of New Thiosemicarbazide Derivatives with Tuberculostatic Activity. [Link]

• Nevagi Reshma J., et al. Antibacterial activity of thiosemicarbazide derivatives. Der Pharma Chemica. [Link]

• PubChem. 4-((((4-Ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-YL)thio)acetyl)amino)benzamide. [Link]

• Al-Haideri, R. A., et al. Synthesis and Characterization of Heterocyclic Compounds Derived from 2-Mercaptobenzothiozole and Study of Their Biological Activities. Chemical Methodologies. [Link]

• Ahmed, M. R., & Mohsin, A. A. Synthesis and Characterization of New 1, 2, 4- (Triazine) Thio Benzoxazole Derivatives. American Journal of Organic Chemistry. [Link]

• Google Patents. Advanced drug development and manufacturing.

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